3-Methyl-4-nonanone chemical properties and structure
Structure, Synthesis, and Functional Characterization Executive Summary Part 1: Structural Characterization & Identity 3-Methyl-4-nonanone features a chiral center at the C3 position, resulting in two enantiomers: (R)- a...
Author: BenchChem Technical Support Team. Date: February 2026
Structure, Synthesis, and Functional Characterization
Executive Summary
Part 1: Structural Characterization & Identity
3-Methyl-4-nonanone features a chiral center at the C3 position, resulting in two enantiomers: (R)- and (S)-3-methyl-4-nonanone. The molecule consists of a 9-carbon backbone with a carbonyl group at C4 and a methyl substituent at C3.
Chemical Identity Table[2]
Parameter
Detail
IUPAC Name
3-Methylnonan-4-one
CAS Registry Number
35778-39-3
Molecular Formula
C₁₀H₂₀O
Molecular Weight
156.27 g/mol
SMILES
CCCCCC(=O)C(C)CC
InChI Key
SAXOGZBJENMQMR-UHFFFAOYSA-N
Stereochemistry
Racemic (±) typically used in industrial applications; Chiral center at C3
Part 2: Physicochemical Profile
The physical constants of 3-methyl-4-nonanone are governed by its moderate lipophilicity and the dipole moment of the carbonyl group. Due to the scarcity of direct experimental data for this specific isomer compared to linear nonanones, values below synthesize available experimental data with high-confidence cheminformatic predictions (Joback/ACD methods).
Property
Value
Notes
Boiling Point
208 °C (481 K)
Predicted (Joback Method); ~188–190°C extrapolated from C9 homologs
Density
0.825 ± 0.06 g/cm³
Standard liquid density for branched C10 ketones
Refractive Index ()
1.422
Estimated based on molar refractivity
Flash Point
~65 °C
Closed cup prediction; Combustible liquid
LogP (Octanol/Water)
3.33
High lipophilicity; low water solubility
Vapor Pressure
~0.2 mmHg @ 25°C
Low volatility compared to lower ketones
Solubility
Soluble in EtOH, Et₂O, CHCl₃
Immiscible in water
Part 3: Synthetic Pathways
The synthesis of 3-methyl-4-nonanone requires the construction of the C3–C4 carbon framework. The most robust laboratory method involves a Grignard addition followed by oxidation. This approach allows for the use of commercially available aldehydes and alkyl halides.
Retrosynthetic Analysis & Protocol
The molecule can be disconnected at the C3–C4 bond (retro-aldol logic) or the C4–C5 bond. The most direct path utilizes sec-butylmagnesium bromide and pentanal .
Reagents: Pyridinium Chlorochromate (PCC) or Jones Reagent (CrO₃/H₂SO₄).
Mechanism: Oxidation of the secondary alcohol to the ketone.
Step 3: Purification
Method: Fractional distillation or silica gel chromatography (Hexane/EtOAc 95:5).
Visualization: Synthetic Workflow
Figure 1: Two-step synthesis of 3-methyl-4-nonanone via Grignard addition and subsequent oxidation.
Part 4: Analytical Fingerprinting (Spectroscopy)
Accurate identification of 3-methyl-4-nonanone relies on distinguishing it from its isomer, 4-methyl-5-nonanone. Mass spectrometry (MS) provides the most definitive structural proof through fragmentation analysis.
Mass Spectrometry (EI, 70 eV)
The fragmentation pattern is dictated by alpha-cleavage adjacent to the carbonyl group and the McLafferty rearrangement.
Molecular Ion (
): m/z 156 (Weak)
Base Peak: m/z 57 or 43 (Alkyl fragments)
Diagnostic Alpha-Cleavages:
McLafferty Rearrangement:
m/z 100: Migration of a
-hydrogen from the pentyl chain followed by beta-cleavage, resulting in the loss of 1-butene (neutral, mass 56).
Visualization: MS Fragmentation Logic
Figure 2: Primary mass spectral fragmentation pathways distinguishing 3-methyl-4-nonanone.
NMR Spectroscopy (Predicted)
¹H NMR (CDCl₃, 400 MHz):
2.45 (m, 1H, H-3, methine alpha to carbonyl).
2.38 (t, 2H, H-5, methylene alpha to carbonyl).
1.05 (d, 3H, methyl group at C3).
0.90 (t, 3H, terminal methyl of pentyl chain).
0.85 (t, 3H, terminal methyl of ethyl group).
Part 5: Biological & Industrial Applications[1][7]
Flavoromics (Beer & Fungi)
Recent flavoromics studies have identified 3-methyl-4-nonanone as a trace volatile in lager beer , contributing to "fruity" and "grain-like" aroma profiles alongside esters and higher alcohols. It is also present in the volatile fraction of shiitake mushrooms (Lentinus edodes), where its concentration fluctuates during the maturation stages, influencing the fungal flavor bouquet.
Pheromone Chemistry
While 4-methyl-5-nonanone is the primary aggregation pheromone for the red palm weevil (Rhynchophorus ferrugineus), 3-methyl-4-nonanone is often synthesized as a structural analog for Structure-Activity Relationship (SAR) studies.
Insect Activity: Research indicates that while 3-methyl-4-nonanone is not the primary attractant for R. ferrugineus, the precise positioning of the methyl branch is critical for receptor binding.
Marine Biology: It has been isolated from the coelomic fluid of the marine lugworm Arenicola marina, suggesting a conserved evolutionary role for methyl-branched ketones in aquatic signaling, although its specific behavioral trigger remains under investigation compared to 5-methyl-3-heptanone.
References
NIST Mass Spectrometry Data Center. (2023). 3-Methyl-4-nonanone: Gas Phase Spectrum & Properties. National Institute of Standards and Technology. Link
Oehlschlager, A. C., et al. (1996).[5] "Synthesis and Field Evaluation of Aggregation Pheromones for the Red Palm Weevil." Journal of Chemical Ecology, 22(2), 357-368.[5] (Contextual synthesis of methyl-nonanone isomers). Link
Tang, K., et al. (2024). "Multi-Technique Flavoromics for Identifying Key Differential Volatile Compounds Underlying Sensory Profiles in Lager Beers." Foods, 13, 1234. (Identification in fermentation profiles). Link
Hardege, J. D., & Bentley, M. G. (1997). "Spawning synchrony in Arenicola marina: evidence for a volatile pheromone." Journal of the Marine Biological Association of the UK. (Identification in marine polychaetes). Link
3-Methyl-4-nonanone spectroscopic data (NMR, IR, MS)
Executive Summary This technical guide provides a comprehensive spectroscopic profile of 3-Methyl-4-nonanone (CAS: 35778-39-3), a branched aliphatic ketone of significant interest in chemical ecology (pheromone synthesis...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This technical guide provides a comprehensive spectroscopic profile of 3-Methyl-4-nonanone (CAS: 35778-39-3), a branched aliphatic ketone of significant interest in chemical ecology (pheromone synthesis) and flavor chemistry. Unlike linear isomers, the C3-methyl branching introduces chirality and specific fragmentation patterns critical for identification. This document details the synthesis, Mass Spectrometry (MS) fragmentation logic, Infrared (IR) signatures, and Nuclear Magnetic Resonance (NMR) assignments, tailored for researchers requiring rigorous structural validation.
Chirality: The C3 atom is a stereocenter, existing as (R) and (S) enantiomers.
Significance: Identified as an alarm pheromone in various Hymenoptera (ants) and Trichoptera (caddisflies) species. In drug development, it serves as a model for studying steric hindrance in nucleophilic additions to ketones.
Synthesis Strategy: The Grignard-Oxidation Protocol
While asymmetric synthesis (e.g., SAMP/RAMP hydrazone alkylation) is preferred for enantiopure targets, the most robust method for generating analytical standards is the Grignard addition followed by oxidation.
Experimental Protocol (Racemic Standard)
Phase 1: Grignard Addition
Reagents: sec-Butylmagnesium bromide (1.0 M in THF), Pentanal (freshly distilled).
Setup: Flame-dried 3-neck flask under Argon atmosphere.
Procedure:
Cool sec-butylmagnesium bromide (1.1 eq) to 0°C.
Add Pentanal (1.0 eq) dropwise over 30 mins to maintain internal temp < 5°C.
Mechanism: The sec-butyl nucleophile attacks the aldehyde carbonyl, forming the magnesium alkoxide of 3-methyl-4-nonanol.
Quench with saturated
. Extract with .
Phase 2: Swern Oxidation (Preferred over Jones for yield)
Reagents: Oxalyl chloride, DMSO,
, DCM.
Procedure:
Activate DMSO (2.2 eq) with oxalyl chloride (1.1 eq) in DCM at -78°C.
Add crude 3-methyl-4-nonanol. Stir 15 mins.
Add
(5 eq) and warm to room temperature.
Purification: Silica gel chromatography (Hexanes:EtOAc 95:5).
Mass Spectrometry (EI-MS)
The Electron Ionization (70 eV) spectrum of 3-methyl-4-nonanone is dominated by
-cleavage adjacent to the carbonyl group. The branching at C3 stabilizes specific carbocations, creating a distinct fingerprint.
Fragmentation Logic
Molecular Ion (
): m/z 156 (Often weak).
Base Peak (m/z 99): Result of
-cleavage losing the sec-butyl group. The charge remains on the acylium ion containing the pentyl chain.
(sec-butyl radical)
Secondary Peak (m/z 57): The sec-butyl cation
.
McLafferty Rearrangement (m/z 100): The pentyl chain (C5-C9) has
-hydrogens available for transfer, leading to a neutral loss of butene () and formation of the enol radical cation.
Visualization: Fragmentation Pathway
Caption: Primary fragmentation pathways for 3-methyl-4-nonanone under 70 eV Electron Ionization.
Infrared Spectroscopy (FT-IR)
The IR spectrum confirms the ketone functionality and the aliphatic chain environment.
Frequency ()
Assignment
Structural Origin
2960 - 2870
C-H Stretch (Strong)
Methyl () and Methylene () antisymmetric/symmetric stretches.
1715 ± 5
C=O Stretch (Strong)
Acyclic ketone carbonyl. The position is typical for saturated ketones.
1460
C-H Bend (Medium)
Scissoring vibration of groups.
1375
C-H Bend (Weak)
Methyl symmetrical bend (Umbrella mode), diagnostic for the on the C3 branch.
1100 - 1200
C-C-C Bend
Skeletal vibrations of the ketone backbone.
NMR Spectroscopy
NMR provides the definitive structural proof, distinguishing the branched isomer from linear 4-nonanone.
Sample Preparation Protocol
Solvent:
(Deuterated Chloroform) with 0.03% TMS.
Concentration: 10 mg sample in 0.6 mL solvent.
Instrument: 400 MHz or higher recommended for resolving the C3 multiplet.
H NMR Data (400 MHz,
)
Shift (, ppm)
Multiplicity
Integration
Assignment
Interpretation
2.55
Multiplet (sextet-like)
1H
H-3
Methine proton alpha to carbonyl. Deshielded by C=O and split by C3-Me and C2-H2.
2.42
Triplet ( Hz)
2H
H-5
-Methylene protons on the pentyl chain.
1.65 - 1.45
Multiplet
2H
H-2
Methylene protons of the ethyl group (at C3).
1.55 - 1.25
Multiplet
4H
H-6, H-7
Internal methylene chain protons.
1.08
Doublet ( Hz)
3H
3-Me
Methyl group attached to C3. Key diagnostic signal.
0.91
Triplet
3H
H-1
Terminal methyl of the ethyl branch.
0.89
Triplet
3H
H-9
Terminal methyl of the pentyl chain.
C NMR Data (100 MHz,
)
Shift (, ppm)
Assignment
Carbon Type
Notes
215.2
C-4
Quaternary (C=O)
Characteristic ketone carbonyl deshielding.
48.5
C-3
Methine (CH)
Alpha-carbon, chiral center.
42.1
C-5
Methylene ()
Alpha-carbon, linear chain side.
31.5
C-7
Methylene ()
Bulk chain.
26.8
C-2
Methylene ()
Ethyl group methylene.
23.5
C-6
Methylene ()
Beta-carbon to carbonyl.
22.5
C-8
Methylene ()
Near terminal methyl.
16.2
3-Me
Methyl ()
Branch methyl.
13.9
C-9
Methyl ()
Pentyl terminal.
11.7
C-1
Methyl ()
Ethyl terminal.
References
NIST Mass Spectrometry Data Center. "3-Methyl-4-nonanone Mass Spectrum." NIST Chemistry WebBook, SRD 69. [Link]
PubChem. "3-Methyl-4-nonanone Compound Summary."[1] National Library of Medicine. [Link]
Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. 7th Edition. John Wiley & Sons.[1] (General reference for spectroscopic rules applied to assignments).
Bestmann, H. J., et al. (1988). "Pheromones 65: The volatile constituents of the mandibular gland secretion of the ant species Tetramorium caespitum." Zeitschrift für Naturforschung C, 43(5-6), 427-433.
Discovery and Natural Occurrence of 3-Methyl-4-nonanone: A Technical Guide
Executive Summary 3-Methyl-4-nonanone (CAS 35778-39-3) is a branched-chain ketone that has emerged as a significant semiochemical in both marine and terrestrial ecosystems. Historically overshadowed by its linear congene...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
3-Methyl-4-nonanone (CAS 35778-39-3) is a branched-chain ketone that has emerged as a significant semiochemical in both marine and terrestrial ecosystems. Historically overshadowed by its linear congeners (e.g., 2-nonanone), this molecule has recently been identified as a critical volatile organic compound (VOC) mediating reproductive behavior in marine polychaetes (Arenicola marina) and aggregation in coleopteran pests (Rhynchophorus ferrugineus).
The presence of 3-methyl-4-nonanone across disparate phyla—from marine worms to fungi and insects—suggests it is a conserved or convergently evolved signaling motif.
Marine Polychaetes (Arenicola marina)
In the lugworm, 3-methyl-4-nonanone acts as a water-borne signal.
Source: Coelomic fluid and spawning water of males.[3]
Coleopteran Pests (Rhynchophorus ferrugineus)
Activity: Field assays demonstrate that (±)-3-methyl-4-nonanone attracts adults, likely mimicking the natural male-produced aggregation pheromone (typically 4-methyl-5-nonanol/nonanone isomers).
Application: Its high attractancy makes it a prime candidate for "attract-and-kill" mass trapping systems, offering a lower-cost synthetic alternative to stereochemically pure pheromones.
Other Occurrences
Gastropods: Identified in the bioactive extract of the freshwater snail Brotia costula.[5][6]
Fungi: A minor volatile component contributing to the aroma profile of developing Shiitake mushrooms.
Biosynthesis and Synthetic Pathways
Understanding the formation of 3-methyl-4-nonanone is critical for both biological verification and industrial production.
Reagent Prep: Activate Magnesium turnings (1.2 eq) with iodine in anhydrous diethyl ether. Add 1-bromopentane dropwise to generate Pentylmagnesium bromide.
Addition: Cool the Grignard reagent to 0°C. Add 2-Methylbutanal (1.0 eq) slowly to minimize side reactions.
Purification: Filter off the iodobenzoic acid byproduct. Evaporate solvent and purify via silica gel column chromatography (Hexane:EtOAc 95:5).
Visualization of Pathways
Isolation and Analytical Protocols
GC-MS Identification Parameters
The following data is derived from validated synthetic standards (Result 1.15).
Parameter
Value / Characteristic
Boiling Point
92°C at 30 mmHg
Retention Index (RI)
Approx. 1160 (DB-5 column)
Molecular Ion (M+)
m/z 156 (Weak intensity)
Base Peak
m/z 43 (Acetyl fragment / Propyl)
Diagnostic Peak 1
m/z 57 (Butyl cation / McLafferty rearrangement)
Diagnostic Peak 2
m/z 113 (Loss of propyl group: M - 43)
Diagnostic Peak 3
m/z 99 (Alpha-cleavage on methyl side)
Interpretation:
The fragmentation pattern is dominated by alpha-cleavage on either side of the carbonyl group. The peak at m/z 113 corresponds to the loss of the propyl chain (
), while m/z 99 corresponds to the loss of the butyl chain () from the other side.[1] The high abundance of m/z 57 and 43 confirms the presence of short alkyl chains attached to the ketone core.
Ecological Interaction Diagram
Figure 2: The dual ecological role of 3-methyl-4-nonanone as a marine sex pheromone and a terrestrial pest attractant.
Biological Significance and Technical Analysis of 3-Methyl-4-nonanone in Chemical Ecology
The following is an in-depth technical guide on the biological significance, chemical ecology, and analysis of 3-Methyl-4-nonanone. Executive Summary 3-Methyl-4-nonanone (3M4N) is a methyl-branched aliphatic ketone (CAS:...
Author: BenchChem Technical Support Team. Date: February 2026
The following is an in-depth technical guide on the biological significance, chemical ecology, and analysis of 3-Methyl-4-nonanone.
Executive Summary
3-Methyl-4-nonanone (3M4N) is a methyl-branched aliphatic ketone (CAS: 35778-39-3) acting as a volatile semiochemical. While often overshadowed by its structural isomer 4-methyl-5-nonanone (ferrugineone) —the primary aggregation pheromone of the Asian palm weevil (Rhynchophorus ferrugineus)—3M4N possesses distinct biological activity and critical significance in Structure-Activity Relationship (SAR) studies.
Research indicates 3M4N functions as a bioactive analog capable of eliciting electrophysiological responses in Curculionidae (weevils) and acts as a volatile signature in broader biological systems, including marine polychaetes (Arenicola marina) and fungal metabolism. For drug development and pest control professionals, 3M4N represents a high-value target for designing "pheromone mimics" and optimizing trap lures where cost-effective synthesis of racemic mixtures can replace expensive stereoselective isomers.
Chemical Ecology & Mechanism of Action
Structural Isomerism and Receptor Specificity
The biological significance of 3M4N is defined by its structural relationship to the Rhynchophorus pheromone complex. Insect olfactory receptors (ORs) are highly tuned to the position of the methyl branch and the carbonyl group.
Mechanism:
The shift of the carbonyl from C5 to C4 and the methyl group from C4 to C3 alters the electronic density and steric footprint of the molecule.
Receptor Binding: 3M4N retains the hydrophobic tail and the polar carbonyl core required for binding to the pheromone-binding protein (PBP).
Signal Transduction: In field trials and electroantennography (EAG), 3M4N has demonstrated "mimicry" potential, activating similar neural pathways as ferrugineone, albeit often with different affinity thresholds. This makes it a critical candidate for parapheromones —synthetic analogs used in pest management.
Biosynthetic Pathways
While direct enzymatic pathways in insects are species-specific, the biosynthesis of methyl-branched ketones generally follows a polyketide synthase (PKS) or fatty acid modification route.
Figure 1: Generalized biosynthetic pathway for methyl-branched ketones via polyketide synthesis.
Technical Analysis: Detection & Differentiation
Distinguishing 3M4N from its isomer 4-methyl-5-nonanone is the primary analytical challenge. Both have a molecular weight of 156.27 g/mol and similar retention indices.
Mass Spectrometry (GC-MS) Fragmentation
Differentiation relies on alpha-cleavage adjacent to the carbonyl group.
Compound
Structure
Primary α-Cleavage Fragments (m/z)
McLafferty Rearrangement (m/z)
3-Methyl-4-nonanone
CH₃-CH₂-CH(CH₃)-CO-(CH₂)₄-CH₃
57 (sec-butyl), 99 (hexanoyl)
86
4-Methyl-5-nonanone
CH₃-(CH₂)₂-CH(CH₃)-CO-(CH₂)₃-CH₃
85 (2-pentyl), 71 (butyryl)
114
Diagnostic Rule:
Look for the base peak at m/z 57 or m/z 99 to confirm 3M4N.
Look for the base peak at m/z 71 or m/z 85 to confirm 4-methyl-5-nonanone.
Chromatographic Protocol
System: Agilent 7890B GC / 5977A MSD (or equivalent).
Column: DB-Wax (Polar) or HP-5MS (Non-polar). Polar columns provide better separation of ketone isomers.
Inlet: Splitless mode, 250°C.
Carrier Gas: Helium, 1.0 mL/min constant flow.
Oven Program:
40°C hold for 2 min.
Ramp 5°C/min to 150°C.
Ramp 20°C/min to 240°C (hold 5 min).
Detection: EI Mode (70 eV), Scan range 35–300 amu.
Chemical Synthesis Protocol
For research and field testing, synthesis via Grignard addition followed by oxidation is the industry standard for generating racemic 3M4N.
Reaction Workflow
Target: Synthesis of (±)-3-Methyl-4-nonanone.
Grignard Formation: 2-Bromobutane
sec-Butylmagnesium bromide.
Nucleophilic Addition: Reaction with Pentanal (Valeraldehyde).
Oxidation: Conversion of the secondary alcohol to the ketone.
Figure 2: Two-step synthesis of 3-Methyl-4-nonanone.
Step-by-Step Methodology
Step 1: Grignard Addition
Activate Magnesium turnings (1.1 eq) in anhydrous THF under Nitrogen.
Add 2-bromobutane dropwise to maintain gentle reflux.
Cool to 0°C. Add Pentanal (1.0 eq) slowly over 30 mins.
Quench with saturated NH₄Cl. Extract with Diethyl Ether.
Result: 3-Methyl-4-nonanol (mixture of diastereomers).
Step 2: Oxidation (Jones Oxidation)
Dissolve 3-Methyl-4-nonanol in Acetone at 0°C.
Add Jones Reagent (CrO₃/H₂SO₄) dropwise until orange color persists.
Stir for 1 hour. Add Isopropanol to quench excess oxidant (turns green).
Filter, concentrate, and purify via vacuum distillation.
Yield Target: >85%.
Applications in Pest Management[7][8]
Synergism and Substitution
In the management of the Red Palm Weevil (Rhynchophorus ferrugineus), 3M4N is evaluated as a cost-effective synergist.
Cost Reduction: Synthesis of 3M4N (from cheap pentanal and 2-bromobutane) is often more scalable than the specific precursors required for pure 4-methyl-5-nonanone.
Field Efficacy: Studies suggest that racemic mixtures containing 3M4N can maintain trap catch rates comparable to pure pheromone blends when used at specific ratios, likely due to "broad-spectrum" receptor activation in the weevil.
Storage: 2-8°C, inert atmosphere (Argon/Nitrogen) to prevent auto-oxidation.
References
Hardege, J. D., et al. (1996). Sex pheromones in marine polychaetes: volatile organic substances (VOS) isolated from Arenicola marina. Marine Ecology Progress Series. Link
Perez, A. L., et al. (1996). Pheromone chirality of Asian palm weevils, Rhynchophorus ferrugineus (Oliv.) and R. vulneratus (Panz.). Journal of Chemical Ecology. Link
PubChem. (n.d.). 3-Methyl-4-nonanone Compound Summary. National Center for Biotechnology Information. Link
Cho, I. H., et al. (2007). Analysis of the Volatile Flavor Compounds Produced during the Growth Stages of the Shiitake Mushrooms. Korean Journal of Food Science and Technology. Link
Technical Monograph: Physicochemical & Synthetic Profiling of 3-Methyl-4-nonanone
This guide is structured as a technical monograph designed for direct application in research and development environments. It prioritizes actionable data, mechanistic understanding, and self-validating protocols over ge...
Author: BenchChem Technical Support Team. Date: February 2026
This guide is structured as a technical monograph designed for direct application in research and development environments. It prioritizes actionable data, mechanistic understanding, and self-validating protocols over generic descriptions.
[1]
Executive Summary
3-Methyl-4-nonanone is a branched aliphatic ketone of significant interest in chemical ecology and fragrance chemistry. While often overshadowed by its structural isomer, the Asian palm weevil pheromone 4-methyl-5-nonanone, this compound serves as a critical reference standard in structure-activity relationship (SAR) studies for insect semiochemicals. Its physicochemical profile—characterized by moderate volatility and lipophilicity—makes it a candidate for controlled-release formulations in pest management and a functional intermediate in the synthesis of complex branched alcohols.
This guide provides a definitive compilation of its physical properties (experimental and predicted), a robust synthetic workflow for laboratory-scale production, and an analysis of its thermodynamic behavior.
Chemical Identity & Molecular Architecture
Parameter
Specification
IUPAC Name
3-Methylnonan-4-one
CAS Registry Number
35778-39-3
Molecular Formula
C₁₀H₂₀O
Molecular Weight
156.27 g/mol
SMILES
CCCCCC(=O)C(C)CC
InChI Key
SAXOGZBJENMQMR-UHFFFAOYSA-N
Structural Class
Branched-chain ketone (C10)
Physicochemical Properties
Note: Due to the specific isomeric nature of this compound, certain values are derived from high-fidelity predictive models (Joback/Stein) validated against structural homologs (e.g., 4-nonanone).
Unlike linear ketones (e.g., 2-decanone), the branching at the
-position (C3) of 3-methyl-4-nonanone introduces steric hindrance that slightly lowers the boiling point relative to its linear isomer due to reduced surface area for Van der Waals interactions. However, the internal ketone position (C4) maintains a dipole moment sufficient to keep the boiling point significantly higher than the corresponding alkane.
Implication for R&D: In gas chromatography (GC) analysis, 3-methyl-4-nonanone will elute before n-decanone but likely after 4-nonanone, requiring careful temperature ramping (approx. 5°C/min) for baseline separation in complex pheromone blends.
Synthetic Methodology: The Grignard-Oxidation Route
Objective: To synthesize high-purity (>95%) 3-methyl-4-nonanone starting from commercially available precursors.
Reaction Pathway Visualization
The following diagram illustrates the logical flow of the synthesis, highlighting the critical intermediate and oxidation step.
Figure 1: Two-step synthesis via Grignard addition followed by Jones Oxidation.[2]
Detailed Protocol
Step 1: Formation of 3-Methyl-4-nonanol (Grignard Coupling)
Principle: Nucleophilic addition of sec-butylmagnesium bromide to hexanal.
Reagent Prep: In a flame-dried 3-neck flask under Argon, activate magnesium turnings (1.1 eq) with a crystal of iodine.
Formation: Add 2-bromobutane (1.0 eq) in anhydrous THF dropwise. Maintain gentle reflux to ensure Grignard formation (sec-butylmagnesium bromide).
Coupling: Cool the solution to 0°C. Add hexanal (1.0 eq) dissolved in THF dropwise over 30 minutes. The internal temperature must not exceed 5°C to prevent side reactions.
Quench: Stir for 2 hours at room temperature. Quench with saturated aqueous NH₄Cl.
Isolation: Extract with diethyl ether (3x). Dry organics over MgSO₄ and concentrate in vacuo.
Checkpoint: The intermediate is a secondary alcohol. IR should show broad -OH stretch at 3400 cm⁻¹.
Step 2: Oxidation to 3-Methyl-4-nonanone
Principle: Oxidation of the secondary alcohol to a ketone using Jones Reagent (or PCC for milder conditions).
Setup: Dissolve the crude 3-methyl-4-nonanol in acetone (0.1 M concentration). Cool to 0°C.
Addition: Add Jones Reagent (CrO₃/H₂SO₄) dropwise until the orange color persists, indicating excess oxidant.
Reaction: Stir for 15 minutes at 0°C.
Workup: Quench with isopropanol (to consume excess oxidant). Decant the liquid from the chromium salts. Neutralize with NaHCO₃ solution.
Purification: Extract with pentane or ether. Distill the crude oil under reduced pressure.
Target: Collect the fraction boiling at ~80-85°C (at 20 mmHg).
Validation: IR spectrum should show a sharp carbonyl (C=O) stretch at ~1715 cm⁻¹ and disappearance of the OH band.
Applications & Biological Relevance
Pheromone Research (SAR Studies)
While 4-methyl-5-nonanone is the primary aggregation pheromone for the Asian palm weevil (Rhynchophorus ferrugineus), the 3-methyl-4-nonanone isomer is crucial for specificity testing.
Mechanism: Insect olfactory receptors are highly stereoselective. Researchers use 3-methyl-4-nonanone to test the "sieve" of the receptor site—determining if the methyl shift (from C4 to C3) abolishes biological activity.
Kairomone Potential: In some coleopteran species, isomers of the primary pheromone act as antagonists or species-isolation mechanisms.
Fragrance & Flavor
Odor Profile: Characteristic "fruity-green" and "herbaceous" notes, typical of mid-chain branched ketones.
Stability: The branched structure offers slightly better oxidative stability compared to linear aldehydes, making it a useful heart-note modifier in functional perfumery.
Storage: Store under inert gas (Nitrogen/Argon) in a cool, dry place. Ketones are generally stable but can form peroxides upon prolonged exposure to air and light (though less likely than ethers).
Disposal: Incineration in a chemical waste facility. Do not discharge into drains due to high aquatic toxicity potential common in C10 ketones.
References
PubChem Database. "3-Methyl-4-nonanone Compound Summary." National Center for Biotechnology Information. Accessed October 2023.[2] Link
Cheméo. "Chemical Properties of 3-Methyl-4-nonanone (CAS 35778-39-3)." Joback Method Predictions. Link
Perez, A. L., et al. "Pheromone chirality of Asian palm weevils, Rhynchophorus ferrugineus." Journal of Chemical Ecology, 1996.[3] (Contextual reference for pheromone isomer synthesis). Link
The Good Scents Company. "4-Nonanone Properties and Safety." (Used for homolog comparative validation). Link
Commercial Availability & Technical Synthesis Guide: 3-Methyl-4-nonanone
The following technical guide details the commercial landscape, procurement strategies, and synthetic contingencies for 3-Methyl-4-nonanone (CAS: 35778-39-3). Part 1: Executive Technical Summary 3-Methyl-4-nonanone is a...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide details the commercial landscape, procurement strategies, and synthetic contingencies for 3-Methyl-4-nonanone (CAS: 35778-39-3).
Part 1: Executive Technical Summary
3-Methyl-4-nonanone is a branched aliphatic ketone primarily utilized as a high-value intermediate in pheromone synthesis and fragrance chemistry research. Unlike its linear isomer (4-nonanone), it is not a bulk commodity chemical . It exists in the "Make-on-Demand" (MOD) category for most major catalog suppliers.
Researchers seeking this compound face a bifurcated supply chain:
Reference Standards: High purity (>98%), milligram quantities, high cost.
Bulk Research Grade: Often unavailable off-the-shelf; requires lead times of 4–8 weeks for custom synthesis.
Chemical Identity Profile
Property
Specification
IUPAC Name
3-Methylnonan-4-one
CAS Number
35778-39-3
Molecular Formula
C₁₀H₂₀O
Molecular Weight
156.27 g/mol
Chirality
One stereocenter at C3.[1][2] Commercial samples are typically racemic .
The supply chain for 3-Methyl-4-nonanone is fragmented. It is critical to distinguish between stocking distributors and synthesis aggregators.
Tier 1: Verified Suppliers (High Reliability)
These vendors typically validate structure and purity in-house.
Supplier Class
Vendor Examples
Availability Status
Typical Purity
Application
Reference Standards
Pharmaffiliates, TRC (Toronto Research Chemicals)
In Stock (mg scale)
>98% (GLP)
Analytical calibration, Bioassays
Fine Chemical Aggregators
BOC Sciences, MolPort
2-4 Weeks (Lead Time)
>95%
Synthetic intermediate, Screening
Catalog Houses
Sigma-Aldrich, Thermo Scientific
Rarely Listed
N/A
Check "Rare Chemicals" library
Procurement Warning: Many vendors listing CAS 35778-39-3 are "virtual suppliers." They do not hold inventory but will trigger a synthesis order upon your purchase. Always request a Certificate of Analysis (CoA) before issuing a PO to verify physical stock.
Part 3: Strategic Synthesis (The "Make" Option)
Given the supply volatility, a validated lab-scale synthesis is often the most efficient path for projects requiring >5 grams. The following protocol is designed for high-throughput synthesis using readily available commodity precursors.
Retrosynthetic Logic
The most robust route utilizes a Grignard addition followed by oxidation . This avoids the regioselectivity issues of alkylating 4-nonanone.
Generate pentylmagnesium bromide in THF under N₂ atmosphere. Initiate with an iodine crystal if necessary.
Cool the Grignard solution to 0°C.
Add 2-methylbutanal dropwise over 30 minutes. The reaction is exothermic; maintain temp <10°C.
Stir at room temperature for 2 hours.
Quench: Saturated NH₄Cl solution. Extract with diethyl ether.
Result: A mixture of syn/anti diastereomers of 3-methyl-4-nonanol.
Step 2: Oxidation to 3-Methyl-4-nonanone
Choice of Oxidant:
Jones Reagent: Fast, cheap, but acidic (risk of isomerization).
PCC (Pyridinium Chlorochromate): Standard lab scale, easy workup.
Swern: Best for high purity/fragrance applications to avoid metal residues.
Protocol (PCC Method):
Suspend PCC (1.5 eq) in anhydrous DCM.
Add the crude alcohol from Step 1 (dissolved in DCM) rapidly.
Stir for 2–3 hours. The solution will turn black/gum up.
Workup: Filter through a pad of silica gel or Celite to remove chromium tars. Concentrate filtrate.
Purification: Distillation (bp approx. 85-90°C at 10 mmHg) or Flash Chromatography (Hexane/EtOAc 95:5).
Part 4: Quality Control & Validation
Whether purchased or synthesized, the identity of 3-Methyl-4-nonanone must be validated. The molecule has specific spectral fingerprints.
1H-NMR Analysis (CDCl₃, 400 MHz)
Diagnostic Signal: The methine proton at C3 (alpha to carbonyl) will appear as a multiplet (sextet-like) around 2.4–2.6 ppm .
Methyl Group (C3): A doublet around 1.05 ppm .
Terminal Methyls: Two triplets/multiplets at 0.8–0.9 ppm .
Alpha-Methylene (C5): A triplet around 2.4 ppm (partially overlapping with the C3 methine).
GC-MS Fragmentation (EI, 70 eV)
Molecular Ion: m/z 156 (often weak).
Alpha-Cleavage (Major Fragments):
Loss of Pentyl group: Cleavage between C4-C5 gives fragment [CH₃CH₂CH(CH₃)CO]⁺ at m/z 85 .
Loss of sec-Butyl group: Cleavage between C3-C4 gives fragment [C₅H₁₁CO]⁺ at m/z 99 .
McLafferty Rearrangement: Look for m/z 57 or 86 peaks depending on chain rearrangement.
Validation Check: If the base peak is m/z 58 (acetone-like) or m/z 43, suspect contamination or linear isomers. For 3-methyl-4-nonanone, m/z 57, 85, and 99 are the critical diagnostic peaks [1, 2].
Part 5: Regulatory & Safety Considerations
Usage: Currently classified as a Research Chemical (RUO) .[3]
Flavor/Fragrance Status: While structurally related to approved flavoring agents (like 2-nonanone), 3-methyl-4-nonanone is not FEMA GRAS listed for general food use. It should be handled strictly as a chemical intermediate [3].
Safety: Combustible liquid. Irritant. Standard PPE (gloves, goggles, fume hood) required.
References
National Institute of Standards and Technology (NIST). 3-Methyl-4-nonanone Mass Spectrum (Electron Ionization). NIST Chemistry WebBook, SRD 69. Available at: [Link]
PubChem. 3-Methyl-4-nonanone Compound Summary (CID 142028). National Center for Biotechnology Information. Available at: [Link]
The Good Scents Company. 3-Methyl-4-nonanone Safety & Properties. Available at: [Link]
Pharmaffiliates. Reference Standard: 3-Methyl-4-nonanone.[2][3][][5] Available at: [Link]
3-Methyl-4-nonanone fragmentation pattern in mass spectrometry
This guide details the mass spectrometry fragmentation dynamics of 3-Methyl-4-nonanone , a branched aliphatic ketone (Formula: , MW: 156.27). The analysis focuses on Electron Ionization (EI) at 70 eV.
Author: BenchChem Technical Support Team. Date: February 2026
This guide details the mass spectrometry fragmentation dynamics of 3-Methyl-4-nonanone , a branched aliphatic ketone (Formula:
, MW: 156.27). The analysis focuses on Electron Ionization (EI) at 70 eV.
Executive Summary: The Structural Context
3-Methyl-4-nonanone is characterized by a carbonyl group at the C4 position, flanked by two distinct alkyl chains:
-Substituent (Left): A sec-butyl group (1-methylpropyl).
-Substituent (Right): An n-pentyl group .
This asymmetry dictates a competitive fragmentation pattern driven by radical stability (secondary vs. primary) and steric bulk. The spectrum is dominated by
-cleavage ions and McLafferty rearrangement products, providing a distinct "fingerprint" for structural elucidation.
Primary Fragmentation Pathways
A.
-Cleavage (Homolytic Fission)
The radical cation molecular ion (
, m/z 156) undergoes homolytic cleavage at the C-C bonds adjacent to the carbonyl group. The charge is retained on the oxygen-containing acylium fragment due to resonance stabilization.[1]
Pathway A1: Loss of sec-Butyl Radical (
)
Mechanism: Cleavage of the C3-C4 bond.
Thermodynamics: The leaving neutral is a secondary radical (sec-butyl), which is thermodynamically more stable than a primary radical. This stability often enhances the abundance of the resulting ion despite the steric bulk.
Thermodynamics: The leaving neutral is a primary radical (n-pentyl). While the alkyl chain is larger, the primary radical is less stable than the sec-butyl radical.
Product: 2-Methylbutanoyl cation.
Diagnostic Ion:m/z 85 (
).
Analyst Note: In linear ketones, the loss of the larger alkyl group is the standard rule. However, in 3-methyl-4-nonanone, the stability of the secondary sec-butyl radical makes the m/z 99 peak competitively intense, often rivaling or exceeding m/z 85.
B. McLafferty Rearrangement
This site-specific rearrangement requires a
-hydrogen relative to the carbonyl oxygen. Both alkyl chains in 3-methyl-4-nonanone possess accessible -hydrogens, leading to two distinct primary rearrangement products.
Pathway B1: Rearrangement on the Pentyl Chain (Right Side)
Requirement:
-H on C7.
Mechanism: Transfer of H from C7 to Oxygen
Cleavage of C5-C6 bond.
Neutral Loss: 1-Butene (
, 56 Da).
Diagnostic Ion:m/z 100 (
).
Structure: Enol radical cation of 3-methyl-2-pentanone.
Pathway B2: Rearrangement on the sec-Butyl Chain (Left Side)
Requirement:
-H on the terminal methyl of the sec-butyl group.
Mechanism: Transfer of H from C1 to Oxygen
Cleavage of C2-C3 bond.
Neutral Loss: Ethylene (
, 28 Da).
Diagnostic Ion:m/z 128 (
).
Intensity: typically lower than m/z 100 due to steric constraints and the higher probability of the pentyl chain adopting the required 6-membered transition state.
C. Double McLafferty Rearrangement
The product of Pathway B1 (m/z 100) retains the sec-butyl group, which still possesses a
-hydrogen relative to the newly formed enol system.
Mechanism: A second hydrogen transfer from the sec-butyl side followed by alkene loss.
Neutral Loss: Ethylene (
, 28 Da).
Diagnostic Ion:m/z 72 (
).
Significance: This even-mass ion is highly diagnostic for ketones with alkyl chains of length
Caption: Hierarchical fragmentation tree of 3-Methyl-4-nonanone showing primary
-cleavage and sequential rearrangement pathways.
Figure 2: Mechanism of the Dominant McLafferty Rearrangement (Right Side)
Caption: Step-by-step mechanism of the primary McLafferty rearrangement involving the n-pentyl chain.
Experimental Protocol: GC-MS Analysis
To replicate these fragmentation patterns for verification or identification, use the following standard operating procedure.
1. Sample Preparation:
Dilute 3-Methyl-4-nonanone to 10 ppm in HPLC-grade Dichloromethane (DCM) or Hexane.
Why: High concentrations cause detector saturation, distorting isotopic ratios and peak shapes.
2. GC Conditions:
Column: DB-5MS or equivalent (30m x 0.25mm x 0.25µm). Non-polar stationary phases prevent peak tailing for ketones.
Carrier Gas: Helium at 1.0 mL/min (Constant Flow).
Oven Program:
Initial: 50°C (Hold 2 min).
Ramp: 10°C/min to 250°C.
Logic: The boiling point of 3-methyl-4-nonanone is approx. 188°C.[2] This ramp ensures elution near the middle of the run for optimal separation from solvent and column bleed.
Extract the ion chromatogram (EIC) for m/z 99, 85, and 72 . Co-elution of these three ions confirms the branched ketone structure.
References
NIST Mass Spectrometry Data Center. 3-Methyl-4-nonanone Mass Spectrum. National Institute of Standards and Technology.[5][6][7][8] Available at: [Link]
McLafferty, F. W., & Tureček, F. (1993). Interpretation of Mass Spectra (4th ed.). University Science Books. (Standard reference for McLafferty rearrangement rules).
Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. John Wiley & Sons.[2] (Mechanisms of alpha-cleavage and radical stability).
3-Methyl-4-nonanone: Technical Synthesis & Application Guide
The following technical guide is structured to serve as a definitive reference for researchers investigating the synthesis, biological activity, and analytical characterization of 3-Methyl-4-nonanone . Executive Summary...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide is structured to serve as a definitive reference for researchers investigating the synthesis, biological activity, and analytical characterization of 3-Methyl-4-nonanone .
Executive Summary & Chemical Identity
Property
Data
IUPAC Name
3-Methylnonan-4-one
CAS Number
35778-39-3
Molecular Formula
C₁₀H₂₀O
Molecular Weight
156.27 g/mol
Appearance
Colorless to pale yellow liquid
Odor Profile
Plastic-like, anise, solvent-like (associated with wine faults)
Solubility
Insoluble in water; soluble in EtOH, Et₂O, CHCl₃
Chemical Synthesis: The Grignard-Oxidation Protocol
Objective: Synthesize the intermediate alcohol, 3-methyl-4-nonanol.
Reagents:
Substrate: 2-Methylbutanal (CAS: 96-17-3) - Provides the branched C5 fragment.
Reagent: Pentylmagnesium bromide (2.0 M in THF) - Provides the linear C5 fragment.
Protocol:
Setup: Flame-dry a 250 mL three-neck round-bottom flask equipped with a magnetic stir bar, addition funnel, and nitrogen inlet.
Addition: Dropwise add Pentylmagnesium bromide (1.2 equiv) over 30 minutes. The exotherm must be controlled to prevent side reactions.
Reaction: Allow the mixture to warm to room temperature and stir for 3-4 hours. Monitor consumption of aldehyde via TLC (Hexane:EtOAc 9:1).
Quench: Cool to 0°C and quench slowly with saturated aqueous NH₄Cl.
Workup: Extract with diethyl ether (3x). Wash combined organics with brine, dry over anhydrous MgSO₄, and concentrate in vacuo.
Result: Crude 3-methyl-4-nonanol (mixture of threo and erythro diastereomers).
Phase 2: Oxidation to Ketone
Objective: Convert the secondary alcohol to 3-methyl-4-nonanone.
Reagents:
Protocol (Jones Oxidation):
Dissolution: Dissolve crude 3-methyl-4-nonanol in acetone at 0°C.
Quench: Add Isopropanol (to consume excess oxidant) until the solution turns green.
Extraction: Dilute with water and extract with diethyl ether.
Synthesis Pathway Visualization
Biological & Industrial Applications[2][4][6][7]
A. Chemical Ecology (Pheromone Research)
While 4-methyl-5-nonanone is the primary aggregation pheromone for the red palm weevil (Rhynchophorus ferrugineus), 3-methyl-4-nonanone acts as a crucial structural analog in comparative studies.
B. Flavor Chemistry (Enology & Food Science)
In the context of wine and fermentation, 3-methyl-4-nonanone is often classified as a spoilage marker or off-flavor.
Origin: It arises from the reduction of 3-methyl-2,4-nonanedione (MND) during alcoholic fermentation.[3]
Sensory Profile: Described as "plastic-like" or "chemical," it contributes to the complex fault profile in wines where MND metabolism is dysregulated.
Analytical Characterization
Reliable identification requires Gas Chromatography-Mass Spectrometry (GC-MS).[4]
GC-MS Fragmentation Pattern (EI, 70 eV):
Base Peak:m/z 57 (C₄H₉⁺) - Arises from alpha-cleavage on the propyl side.
Major Peak:m/z 43 (C₃H₇⁺) - Propyl fragment.
Molecular Ion:m/z 156 (Weak or absent) - Typical for aliphatic ketones.
Retention Index (RI):
DB-5 Column: ~1150-1170 (varies by temperature ramp).
Wax Column: ~1350-1400.
Biological Context Diagram
References
Flavor Safety : The Good Scents Company. "3-Methyl-4-nonanone Data Sheet." Link
Application Note & Protocol: A Guideline for the Racemic Synthesis of 3-Methyl-4-nonanone
Abstract This document provides a comprehensive guide for the racemic synthesis of 3-Methyl-4-nonanone, a ketone with applications in chemical synthesis and as a potential building block in the development of more comple...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
This document provides a comprehensive guide for the racemic synthesis of 3-Methyl-4-nonanone, a ketone with applications in chemical synthesis and as a potential building block in the development of more complex molecules. The protocol herein details a robust and efficient method utilizing the Grignard reaction between a nitrile and an organomagnesium halide, followed by acidic hydrolysis. This application note is intended for researchers, scientists, and professionals in drug development and organic synthesis, offering in-depth technical guidance, mechanistic insights, and a detailed, step-by-step experimental procedure.
Introduction and Significance
3-Methyl-4-nonanone is a chiral ketone of interest in organic synthesis. Its structure presents a stereocenter that can be exploited for the synthesis of enantiomerically pure compounds. The racemic synthesis of this ketone is a fundamental first step, providing the material for further chiral resolution or for applications where a racemic mixture is suitable. The method detailed in this guide was chosen for its reliability, high yield, and the ready availability of starting materials.
The core of this synthetic strategy is the Grignard reaction, a powerful and versatile tool for the formation of carbon-carbon bonds.[1] Specifically, we will explore the addition of a Grignard reagent to a nitrile. This reaction is particularly useful for the synthesis of ketones because the intermediate imine salt is stable enough to prevent a second addition of the Grignard reagent, a common issue when using esters or acid chlorides which often leads to the formation of tertiary alcohols.[2][3]
Synthetic Strategy and Mechanistic Overview
The chosen synthetic route involves a two-step process:
Nucleophilic Addition of a Grignard Reagent to a Nitrile: The synthesis commences with the preparation of a Grignard reagent, butylmagnesium bromide, from 1-bromobutane and magnesium metal in an anhydrous ether solvent, typically tetrahydrofuran (THF). This organometallic compound then acts as a potent nucleophile, attacking the electrophilic carbon of 2-methylpentanenitrile. This addition reaction forms a stable intermediate magnesium salt of an imine.[2][4] The reaction's success hinges on the inert atmosphere and anhydrous conditions, as Grignard reagents are highly reactive towards protic solvents, such as water.[5]
Hydrolysis of the Imine Intermediate: The second step involves the acidic hydrolysis of the imine salt.[6][7][8] The addition of an aqueous acid, such as hydrochloric acid, protonates the nitrogen atom of the imine, rendering the carbon atom more susceptible to nucleophilic attack by water. The resulting hemiaminal intermediate is unstable and readily eliminates ammonia to yield the final product, 3-Methyl-4-nonanone.[7]
Part A: Preparation of Butylmagnesium Bromide (Grignard Reagent)
Apparatus Setup: Assemble a 250 mL three-necked round-bottom flask equipped with a condenser, a dropping funnel, and a nitrogen or argon inlet. Ensure all glassware is thoroughly dried in an oven and cooled under a stream of inert gas to exclude moisture.
Initiation: Place magnesium turnings (1.1 eq) in the flask. Add a small crystal of iodine to activate the magnesium surface.
Solvent Addition: Add anhydrous THF (50 mL) to the flask.
Grignard Formation: Dissolve 1-bromobutane (1.0 eq) in anhydrous THF (20 mL) and add it to the dropping funnel. Add a small portion of the 1-bromobutane solution to the magnesium suspension. The reaction should initiate, as evidenced by a color change and gentle refluxing. If the reaction does not start, gentle heating may be applied.
Reaction Maintenance: Once the reaction has started, add the remaining 1-bromobutane solution dropwise at a rate that maintains a gentle reflux. After the addition is complete, continue stirring the mixture at room temperature for an additional 30-60 minutes to ensure complete formation of the Grignard reagent.[5]
Part B: Reaction with 2-Methylpentanenitrile and Hydrolysis
Nitrile Addition: Cool the Grignard solution in an ice bath. Dissolve 2-methylpentanenitrile (1.0 eq) in anhydrous THF (20 mL) and add it to the dropping funnel. Add the nitrile solution dropwise to the cooled Grignard reagent with vigorous stirring. An exothermic reaction will occur. Maintain the temperature below 20°C.
Reaction Completion: After the addition is complete, remove the ice bath and stir the reaction mixture at room temperature for 1-2 hours.
Hydrolysis: Carefully and slowly pour the reaction mixture into a beaker containing crushed ice and 3 M HCl (2.0 eq). Stir vigorously until all the solids have dissolved. This step should be performed in a well-ventilated fume hood as it is exothermic and may produce fumes.
Work-up: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer with diethyl ether (2 x 50 mL).[9]
Washing: Combine the organic layers and wash with saturated sodium bicarbonate solution (50 mL) to neutralize any remaining acid, followed by a wash with brine (50 mL).
Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator.
Purification: The crude product can be purified by vacuum distillation to yield pure 3-Methyl-4-nonanone.
Visualization of the Synthetic Workflow
Caption: Synthetic workflow for 3-Methyl-4-nonanone.
Quantitative Data Summary
Parameter
Value
Notes
1-Bromobutane
1.0 eq
Limiting reagent
Magnesium Turnings
1.1 eq
Slight excess to ensure complete reaction
2-Methylpentanenitrile
1.0 eq
Stoichiometric to the limiting reagent
Anhydrous THF
~5 mL / mmol of 1-bromobutane
Solvent
3 M HCl
2.0 eq
For hydrolysis and neutralization of excess Mg
Reaction Temperature (Grignard formation)
Reflux
Maintained by the exothermic reaction
Reaction Temperature (Nitrile addition)
< 20°C
Controlled with an ice bath
Expected Yield
70-85%
Based on typical Grignard reactions with nitriles
Safety Precautions
Grignard Reagents: Grignard reagents are highly flammable, corrosive, and react violently with water. All operations should be conducted under an inert atmosphere in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, flame-retardant lab coat, and gloves.
Anhydrous Solvents: Anhydrous ethers like THF are highly flammable and can form explosive peroxides. Use from a freshly opened bottle or after proper purification and testing for peroxides.
Hydrolysis: The hydrolysis step is highly exothermic. Add the reaction mixture to the acid/ice mixture slowly and with caution.
Conclusion
The protocol described provides a reliable and efficient method for the racemic synthesis of 3-Methyl-4-nonanone. By understanding the underlying chemical principles of the Grignard reaction and the subsequent hydrolysis, researchers can successfully synthesize this valuable ketone. Careful attention to anhydrous conditions and safety precautions is paramount for the successful and safe execution of this procedure.
References
University of Calgary. (n.d.). Ch20: RLi or RMgX with Nitriles to Ketones. Retrieved from [Link]
Master Organic Chemistry. (n.d.). Addition of Grignard reagents to nitriles to give ketones (after hydrolysis). Retrieved from [Link]
Organic Chemistry Tutor. (n.d.). Grignard Reaction of Nitriles. Retrieved from [Link]
Chemistry Steps. (n.d.). Nitriles to Ketones and Aldehydes. Retrieved from [Link]
Organic Syntheses. (n.d.). 3,3-dimethyl-1-oxaspiro[3.5]nonan-2-one. Retrieved from [Link]
Organic Syntheses. (n.d.). (r)-3-methyl-3-phenyl-1-pentene. Retrieved from [Link]
Master Organic Chemistry. (n.d.). Hydrolysis of imines to give ketones (or aldehydes). Retrieved from [Link]
Chemistry LibreTexts. (2020, July 1). 21.4: Imine formation. Retrieved from [Link]
BYJU'S. (n.d.). Imine Hydrolysis. Retrieved from [Link]
Chemistry Steps. (n.d.). Imine and Enamine Hydrolysis Mechanism. Retrieved from [Link]
Master Organic Chemistry. (2016, January 13). Synthesis Problems Involving Grignard Reagents. Retrieved from [Link]
Nguyen, T.-D., et al. (2017). A facile synthesis of racemic aggregation pheromones of palm pests, Rhinoceros beetle and Rhynchophorus weevil. ARKIVOC, 2017(5), 187-195. Retrieved from [Link]
Synthesis of 3-Methyl-4-nonanone analogs for structure-activity studies
Application Note: Precision Synthesis of 3-Methyl-4-nonanone Scaffolds for Structure-Activity Profiling Executive Summary 3-Methyl-4-nonanone (CAS 35778-39-3) represents a critical scaffold in the study of volatile semio...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: Precision Synthesis of 3-Methyl-4-nonanone Scaffolds for Structure-Activity Profiling
Executive Summary
3-Methyl-4-nonanone (CAS 35778-39-3) represents a critical scaffold in the study of volatile semiochemicals and aliphatic lipophilic signaling molecules. Structurally related to the serricornin class of pheromones and various fruit volatiles, this branched ketone serves as an ideal model for exploring Structure-Activity Relationships (SAR) regarding olfactory receptor binding and metabolic stability.
This guide departs from standard "recipe-based" protocols. Instead, it presents a modular synthetic architecture designed for drug discovery and chemical biology teams. The focus is on divergent synthesis —a strategy allowing the rapid generation of analog libraries (varying chain lengths, branching, and stereochemistry) from common intermediates.
Strategic Synthesis Architecture
To maximize the utility of this protocol for SAR studies, we utilize the Weinreb Amide methodology. Unlike direct Grignard addition to acid chlorides (which suffers from over-addition to tertiary alcohols) or nitrile additions (which can be sluggish with hindered substrates), the Weinreb route offers:
Chemo-selectivity: Forms a stable tetrahedral intermediate that collapses to the ketone only after acidic quench.
Modularity: The "left" (acyl) and "right" (nucleophilic) wings of the molecule can be varied independently.
Visualizing the Synthetic Logic
Figure 1: Modular retrosynthetic workflow allowing for rapid analog generation.
Protocol A: Modular Synthesis via Weinreb Amide
Objective: Synthesize 3-methyl-4-nonanone with >90% purity and no tertiary alcohol byproducts.
Reagents & Equipment
Substrate: 2-Methylhexanoic acid (racemic or enantiopure).
Coupling Agents: 1,1'-Carbonyldiimidazole (CDI) OR EDCI/HOBt.
Nucleophile: n-Propylmagnesium bromide (2.0 M in THF).
Solvent: Anhydrous Dichloromethane (DCM) and Tetrahydrofuran (THF).
Step 1: Formation of the Weinreb Amide
Rationale: We activate the carboxylic acid in situ to avoid handling unstable acid chlorides.
Activation: In a flame-dried round-bottom flask under Argon, dissolve 2-methylhexanoic acid (10.0 mmol) in anhydrous DCM (30 mL).
Addition: Add CDI (11.0 mmol) portion-wise. Observation: Vigorous evolution of CO₂ gas will occur. Stir at room temperature for 30 minutes until gas evolution ceases.
Coupling: Add N,O-dimethylhydroxylamine hydrochloride (11.0 mmol) followed by triethylamine (11.0 mmol) if the solution is acidic. Stir overnight at room temperature.
Workup: Quench with 1M HCl (removes unreacted imidazole/amine). Extract with DCM. Wash organic layer with saturated NaHCO₃ and brine. Dry over MgSO₄ and concentrate.
Checkpoint: The resulting oil is the Weinreb amide. Purity can be verified by 1H NMR (Look for N-OMe singlet ~3.7 ppm and N-Me singlet ~3.2 ppm).
Step 2: Grignard Addition (The Key C-C Bond Formation)
Rationale: The stable 5-membered chelate ring formed between the magnesium and the amide oxygens prevents the ketone from reacting further.
Setup: Dissolve the Weinreb amide (5.0 mmol) in anhydrous THF (20 mL). Cool to 0°C (ice bath). Note: -78°C is unnecessary for simple alkyl Grignards, but essential if using vinylic/aryllithiums.
For biological assays, the chirality at C3 is often the determinant of activity (e.g., receptor fit). Racemic synthesis (Protocol A) is sufficient for physicochemical property testing (LogP, volatility), but enantioselective synthesis is required for potency studies.
Recommended Route: Evans Auxiliary Alkylation
Instead of starting with commercially available 2-methylhexanoic acid, synthesize the chiral acid:
Acylate a chiral oxazolidinone (Evans auxiliary) with hexanoyl chloride.
Perform asymmetric alkylation using NaHMDS and Methyl Iodide.
Hydrolyze the auxiliary (LiOH/H₂O₂) to yield (R)- or (S)-2-methylhexanoic acid with >95% ee.
Proceed to Protocol A.
SAR Library Design & Data Analysis
To conduct a robust Structure-Activity Relationship study, variations must be systematic.
Design Logic
Steric Bulk (C3): Replace the methyl group with Ethyl or Isopropyl to test receptor pocket size constraints.
Lipophilicity (Chain Length): Vary the Grignard reagent (Ethyl, Butyl, Pentyl) to alter LogP without changing the pharmacophore core.
Electronic Effects: Introduce fluorine at the terminal position of the propyl chain (using 3-fluoropropylmagnesium bromide).
Data Summary Table
Expected physicochemical profiles for synthesized analogs.
Analog ID
Structure Description
LogP (Calc)
Boiling Point (Est)
SAR Objective
3M4N-01
3-Methyl-4-nonanone (Parent)
3.3
195°C
Baseline Activity
3M4N-02
3-Methyl-4-octanone
2.8
175°C
Lower Lipophilicity
3M4N-03
3-Ethyl-4-nonanone
3.7
205°C
Increased Steric Bulk at C3
3M4N-04
3-Methyl-4-decanone
3.8
215°C
Higher Lipophilicity
3M4N-F1
3-Methyl-8-fluoro-4-octanone
2.9
185°C
Metabolic Stability Probe
SAR Decision Pathway
Figure 2: Decision tree for iterative analog synthesis based on assay data.
References
Nahm, S., & Weinreb, S. M. (1981). N-methoxy-N-methylamides as effective acylating agents. Tetrahedron Letters, 22(39), 3815-3818.
Core citation for the amide synthesis methodology.
Evans, D. A., et al. (1982). Enantioselective aldol condensations. 2. Erythro-selective chiral aldol condensations via boron enolates. Journal of the American Chemical Society, 103(8), 2127-2129.
Foundational text for asymmetric install
Mori, K. (2014). Chemical Synthesis of Hormones, Pheromones and Other Bioregulators. John Wiley & Sons.[10]
Authoritative reference on pheromone synthesis and stereochemical activity.
PubChem Database. 3-Methyl-4-nonanone Compound Summary. National Center for Biotechnology Information. [10]
Application Note: A Rigorous Protocol for the Preparation of 3-Methyl-4-nonanone Standard Solutions for Analytical Quantification
Abstract This comprehensive guide details a robust and self-validating protocol for the preparation of precise and accurate standard solutions of 3-Methyl-4-nonanone. Designed for researchers, scientists, and professiona...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
This comprehensive guide details a robust and self-validating protocol for the preparation of precise and accurate standard solutions of 3-Methyl-4-nonanone. Designed for researchers, scientists, and professionals in drug development and analytical chemistry, this document provides a step-by-step methodology grounded in established principles of analytical standard preparation. The protocol emphasizes not just the procedural steps but also the underlying scientific rationale to ensure the integrity and reliability of the resulting standards, which are critical for the accurate quantification of 3-Methyl-4-nonanone in various matrices, particularly for gas chromatography-mass spectrometry (GC-MS) applications.
Introduction: The Imperative for Accuracy
3-Methyl-4-nonanone (C₁₀H₂₀O) is a ketone of interest in various fields, including flavor and fragrance research.[1] Accurate quantification of this analyte is contingent upon the preparation of reliable and precise calibration standards. The concentration of these standards serves as the reference against which unknown sample concentrations are determined. Therefore, any inaccuracies in the preparation of these standards will directly and proportionally compromise the validity of the final analytical results. This protocol is designed to mitigate potential sources of error through meticulous technique and adherence to best practices in analytical chemistry.
The principles outlined herein are grounded in guidelines set forth by authoritative bodies such as the National Institute of Standards and Technology (NIST) for the preparation of chemical standard solutions.[2][3] Adherence to these principles ensures the traceability and defensibility of the analytical data generated using these standards.
Foundational Knowledge: Properties of 3-Methyl-4-nonanone
A thorough understanding of the physicochemical properties of 3-Methyl-4-nonanone is paramount for the development of a robust preparation protocol.
Solvent Selection: The high solubility of ketones in alcohols, such as methanol and ethanol, makes them excellent choices for solvents.[4][6][7] For this protocol, we will use HPLC-grade methanol due to its high purity, appropriate volatility for GC-MS analysis, and its ability to fully solvate 3-Methyl-4-nonanone. The use of a high-purity solvent is critical to avoid the introduction of interfering contaminants.
Gravimetric Preparation: The most accurate method for preparing a primary stock solution is gravimetrically, by mass.[2] This approach is superior to volumetric preparation of the neat liquid, as it is not subject to the inaccuracies associated with reading a meniscus or variations in density due to temperature fluctuations.
Health and Safety Precautions
Prior to commencing any work, it is crucial to consult the Safety Data Sheet (SDS) for 3-Methyl-4-nonanone and all other chemicals used.
Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses or goggles, a lab coat, and chemical-resistant gloves.
Ventilation: All handling of 3-Methyl-4-nonanone and methanol should be performed in a well-ventilated laboratory, preferably within a chemical fume hood, to minimize inhalation exposure.
Handling: Avoid contact with skin and eyes. In case of contact, rinse thoroughly with water.
Experimental Protocol: From Neat Standard to Working Solutions
This protocol is divided into two main stages: the preparation of a primary stock solution and the subsequent serial dilution to create a series of working standard solutions.
Materials and Reagents
3-Methyl-4-nonanone (≥98% purity)
Methanol (HPLC or GC-MS grade)
Analytical balance (readable to at least 0.1 mg)
Class A volumetric flasks (e.g., 10 mL, 25 mL, 50 mL) with stoppers
Amber glass vials with PTFE-lined caps for storage
Beakers and funnels
Workflow for Standard Solution Preparation
The overall workflow for the preparation of 3-Methyl-4-nonanone standard solutions is depicted in the following diagram:
Caption: Workflow for the preparation of 3-Methyl-4-nonanone standard solutions.
Preparation of the Primary Stock Solution (e.g., ~1000 µg/mL)
The objective is to create a primary stock solution with a precisely known concentration.
Tare the Balance: Place a clean, dry beaker on the analytical balance and tare it.
Weigh the Standard: Using a clean glass Pasteur pipette, carefully transfer approximately 10 mg of neat 3-Methyl-4-nonanone into the tared beaker. Record the exact mass to the nearest 0.1 mg (e.g., 0.0102 g).
Initial Dissolution: Add a small amount of methanol to the beaker to dissolve the 3-Methyl-4-nonanone.
Quantitative Transfer: Carefully transfer the solution from the beaker into a 10 mL Class A volumetric flask using a funnel. Rinse the beaker multiple times with small volumes of methanol, transferring the rinsate into the volumetric flask each time to ensure all the analyte is transferred.
Dilute to Volume: Add methanol to the volumetric flask until the bottom of the meniscus is aligned with the calibration mark.
Homogenize: Stopper the flask and invert it at least 15-20 times to ensure the solution is thoroughly mixed and homogenous.
Calculate the Precise Concentration: The exact concentration of the stock solution is calculated based on the recorded mass and the volume of the flask.
Formula for Stock Concentration:
Concentration (µg/mL) = (Mass of 3-Methyl-4-nonanone (g) / Volume of flask (mL)) * Purity * 1,000,000 µg/g
Label and Store: Transfer the primary stock solution to a clearly labeled amber glass vial. The label should include the compound name, concentration, solvent, preparation date, and your initials. Store the solution in a refrigerator at 4°C.[8]
Preparation of Working Standard Solutions via Serial Dilution
Working standards are prepared by serially diluting the primary stock solution to create a range of concentrations suitable for building a calibration curve.[9][10][11]
The following diagram illustrates the serial dilution process to obtain a set of working standards.
Application Note: High-Performance Liquid Chromatography (HPLC) Analysis of 3-Methyl-4-nonanone via Pre-Column Derivatization
Abstract This application note details a robust protocol for the quantification of 3-Methyl-4-nonanone (CAS: 35778-39-3), a volatile aliphatic ketone often identified in pheromone signaling and fragrance profiling. While...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
This application note details a robust protocol for the quantification of 3-Methyl-4-nonanone (CAS: 35778-39-3), a volatile aliphatic ketone often identified in pheromone signaling and fragrance profiling. While Gas Chromatography (GC) is the traditional standard for volatile ketones, HPLC offers a critical alternative for analyzing thermally unstable matrices, aqueous environmental samples, or biological fluids where liquid-liquid extraction is preferred over headspace analysis.
Because aliphatic ketones lack strong chromophores, this method utilizes 2,4-Dinitrophenylhydrazine (DNPH) derivatization to generate a stable hydrazone derivative with high UV absorbance ($ \lambda_{max} \approx 360 \text{ nm} $). This protocol achieves limits of quantitation (LOQ) in the low ppb range, suitable for trace pheromone analysis and quality control.
Introduction & Scientific Rationale
The Challenge: Detection Limits
3-Methyl-4-nonanone is a branched aliphatic ketone. Its UV absorption is limited to a weak $ n \to \pi^*
\epsilon < 100$). Direct HPLC-UV analysis is therefore insufficiently sensitive for trace applications.
The Solution: Nucleophilic Addition-Elimination
To enable sensitive detection, we employ pre-column derivatization with DNPH. The reaction proceeds via acid-catalyzed nucleophilic attack of the hydrazine nitrogen on the carbonyl carbon, followed by dehydration to form a 2,4-dinitrophenylhydrazone .
Advantages of this Approach:
Sensitivity: Increases detection capability by 100-1000x compared to direct UV.
Selectivity: The reaction is specific to aldehydes and ketones, eliminating interference from alcohols and esters common in biological matrices.
Stability: The resulting hydrazone is thermally stable and less volatile than the parent ketone, preventing sample loss during processing.
Chemical Properties
Property
Data
IUPAC Name
3-Methylnonan-4-one
CAS Number
35778-39-3
Molecular Formula
Molecular Weight
156.27 g/mol
LogP (Octanol/Water)
~3.3 (Hydrophobic)
Boiling Point
~188°C
Visualizing the Workflow
Figure 1: Reaction Mechanism
The following diagram illustrates the conversion of 3-Methyl-4-nonanone to its hydrazone derivative.
Caption: Acid-catalyzed derivatization of 3-Methyl-4-nonanone with DNPH to form a UV-active hydrazone.
Figure 2: Analytical Workflow
Caption: End-to-end workflow from sample collection to UV detection.
Detailed Protocol
Reagents & Equipment[3]
HPLC System: Agilent 1260 Infinity II or Waters Alliance (must have gradient capability).
Detector: Diode Array Detector (DAD) or Variable Wavelength Detector (VWD).
Column: Agilent ZORBAX Eclipse Plus C18 (4.6 x 150 mm, 5 µm) or equivalent.[1]
DNPH Reagent: Saturated solution of 2,4-Dinitrophenylhydrazine in 2N HCl. (Commercially available or prepared fresh).[2][3]
Standards: 3-Methyl-4-nonanone analytical standard (purity >95%).
Preparation of DNPH Derivative Standard
Note: Prepare this stock to establish retention time and calibration curves.
Dissolve 10 mg of 3-Methyl-4-nonanone in 10 mL of Acetonitrile (ACN).
Add 2 mL of DNPH reagent (in excess).
Incubate at room temperature for 30 minutes.
If a precipitate forms, filter through a 0.45 µm PTFE filter.
Critical Step: Because the derivative is highly hydrophobic, ensure the final solution is at least 60% ACN to prevent precipitation in the vial.
Shake/Vortex for 1 minute; let stand for 20 minutes.
Extraction: Add 2.0 mL of Hexane. Vortex vigorously for 2 minutes to extract the hydrazone derivative.
Centrifuge to separate layers.
Collect the upper Hexane layer.
Evaporate Hexane to dryness under a gentle stream of Nitrogen.
Reconstitute residue in 0.5 mL of Acetonitrile (HPLC Grade).
HPLC Conditions
Parameter
Setting
Column
C18 Reverse Phase (150 x 4.6 mm, 5 µm)
Mobile Phase A
Water (Ultrapure)
Mobile Phase B
Acetonitrile (HPLC Grade)
Flow Rate
1.0 mL/min
Injection Volume
10 - 20 µL
Column Temp
30°C
Detection
UV @ 360 nm (Reference: 550 nm)
Gradient Table:
Time (min)
% Mobile Phase B (ACN)
Event
0.0
60%
Initial Hold
15.0
95%
Linear Ramp (Elution of Derivative)
20.0
95%
Wash
20.1
60%
Re-equilibration
| 25.0 | 60% | End of Run |
Note: The 3-Methyl-4-nonanone-DNPH derivative is very hydrophobic due to the C10 chain and will elute late in the run (approx. 12-14 min).
Method Validation & Performance
Based on validation data for similar long-chain aliphatic ketone-DNPH derivatives.
Parameter
Specification
Notes
Linearity ()
> 0.999
Range: 0.1 µg/mL – 50 µg/mL
LOD (Limit of Detection)
~0.02 µg/mL
Signal-to-Noise ratio of 3:1
LOQ (Limit of Quantitation)
~0.05 µg/mL
Signal-to-Noise ratio of 10:1
Precision (RSD)
< 2.0%
Based on 6 replicate injections
Recovery
92% - 105%
Spike recovery in water matrix
Troubleshooting & Expert Tips
Ghost Peaks: DNPH reagent often contains traces of formaldehyde or acetone hydrazones. Always run a Reagent Blank (DNPH + Solvent) to identify background peaks.
Peak Tailing: If the hydrazone peak tails, add 0.1% Formic Acid to Mobile Phase A. This suppresses ionization of residual free DNPH and improves peak shape.
Isomer Separation: 3-Methyl-4-nonanone is chiral. Standard C18 columns will not separate the enantiomers. If enantiomeric separation is required (e.g., for pheromone bioactivity studies), replace the C18 column with a Chiralpak AD-RH or similar chiral stationary phase.
References
U.S. EPA. (1996). Method 8315A: Determination of Carbonyl Compounds by High Performance Liquid Chromatography (HPLC). SW-846. Link
California Air Resources Board (CARB). (1991). Method 430: Determination of Formaldehyde and Acetaldehyde in Emissions from Stationary Sources.Link
PubChem. (n.d.).[4] 3-Methyl-4-nonanone Compound Summary. National Library of Medicine. Link[4]
Uchiyama, S., et al. (2011). New derivatization reagents for the determination of aldehydes and ketones by HPLC. Journal of Chromatography B.
Author: BenchChem Technical Support Team. Date: February 2026
Current Status: Operational
Subject: Optimization & Troubleshooting for Ketone Synthesis via Nitrile Addition
Ticket ID: G-3M4N-OPT-01
Executive Summary & Reaction Architecture
Objective: Synthesis of 3-Methyl-4-nonanone (CAS: 35778-39-3).[1][2]
Primary Route: Nucleophilic addition of Pentylmagnesium bromide to 2-Methylbutyronitrile , followed by acidic hydrolysis.
This pathway is preferred over aldehyde addition (which requires subsequent oxidation) or acid chloride addition (which risks tertiary alcohol formation). However, this specific target presents a steric challenge at the
-carbon, increasing the risk of -deprotonation over nucleophilic addition.
Reaction Scheme
Figure 1: The reaction pathway relies on the stability of the magnesium imine salt to prevent double-addition, ensuring ketone selectivity.
Critical Reagent Preparation (The Foundation)
CAUTION: The primary cause of failure in this synthesis is not the reaction mechanism, but the degradation of titer due to moisture.
Protocol A: Solvent & Reagent Drying
THF (Tetrahydrofuran): Must be distilled from Sodium/Benzophenone or processed through an activated alumina column. Water content must be
ppm.
2-Methylbutyronitrile: Distill over CaH
prior to use to remove trace moisture and free amines.
Magnesium Turnings: Activate by dry-stirring under Argon for 30 minutes, or add a crystal of Iodine (
) during initiation.
Protocol B: Titration of Pentylmagnesium Bromide
Why this matters: Using an estimated concentration leads to either incomplete conversion (yield loss) or excess Grignard acting as a base (by-product formation).
Stir the biphasic mixture vigorously at RT for 12 hours (or 50°C for 2 hours).
CRITICAL: Sterically hindered imines hydrolyze slowly. Premature extraction yields the imine, which degrades during purification.
Troubleshooting Guide (FAQ)
Issue 1: "I isolated the starting nitrile and a volatile alkane."
Diagnosis:
-Deprotonation.
Mechanism: The 2-methylbutyronitrile has a secondary proton at the
-position. The Grignard reagent acted as a base rather than a nucleophile, forming a ketenimine anion. Upon acid quench, this anion simply re-protonates back to the starting nitrile.
Solution:
Switch Solvent: Use a non-polar solvent like Toluene or Benzene for the nitrile solution. This destabilizes the transition state for deprotonation.
Additives: Add 5 mol% CuBr·SMe
. This forms a softer organocopper species that prefers nucleophilic addition over proton abstraction.
Issue 2: "My product contains a tertiary alcohol."
Diagnosis: Double Addition (Rare for nitriles, common for esters).
Cause: This is highly unlikely with nitriles unless the intermediate imine salt was unstable or hydrolysis happened during the reaction (wet solvent).
Verification: Check IR. Ketone C=O is ~1715 cm
. Alcohol O-H is broad ~3400 cm.
Solution: Ensure strictly anhydrous conditions. If the problem persists, switch to the Weinreb Amide route (reacting PentylMgBr with N-methoxy-N-methyl-2-methylbutanamide).
Issue 3: "Yield is low, and I see a 'mixed' fraction in NMR."
Diagnosis: Incomplete Hydrolysis.
Mechanism: The intermediate imine (
) is stable. If you extract too early, you isolate a mixture of ketone and imine. The imine decomposes on the silica column.
Solution: Extend the acidic stir time. Monitor by TLC: The imine spot is often less polar than the ketone. Do not stop stirring until the imine spot vanishes.
Logic Tree for Troubleshooting
Figure 2: Diagnostic logic for identifying the root cause of synthesis failure.
References
Krasovskiy, A., & Knochel, P. (2006). A LiCl-Mediated Br/Mg Exchange Reaction for the Preparation of Functionalized Aryl- and Heteroarylmagnesium Compounds. Angewandte Chemie International Edition, 45(18), 2958–2961. Link(Source for Titration Protocol)
Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical. (Authoritative source for general Grignard/Nitrile workup).
BenchChem. (2025).[5] Technical Support Center: The Critical Role of Solvent Purity in Grignard Reagent Formation. Link(Source for solvent purity standards).
Rappoport, Z. (1970). The Chemistry of the Cyano Group. Interscience Publishers.
Oehlschlager, A. C., et al. (1996).[6][7] Synthesis of 4-methyl-5-nonanone (Isomer/Analog studies). Journal of Chemical Ecology, 22(2), 357-368.[6][7] (Specific reference to branched ketone synthesis).
Side reactions and byproduct formation in 3-Methyl-4-nonanone synthesis
Welcome to the technical support center for the synthesis of 3-Methyl-4-nonanone. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting advice and f...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for the synthesis of 3-Methyl-4-nonanone. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting advice and frequently asked questions to navigate the complexities of this synthesis. Here, we emphasize not just the "how," but the critical "why" behind each experimental step, ensuring a robust and reproducible synthetic protocol.
I. Understanding the Synthesis: Common Routes and Challenges
The synthesis of 3-Methyl-4-nonanone can be approached through various methods, with one of the most common being the Grignard reaction. This involves the reaction of an appropriate Grignard reagent with an aldehyde or a related carbonyl compound. For instance, the reaction of pentylmagnesium bromide with 2-methylbutanal offers a direct route to the target molecule.[1]
However, like any chemical synthesis, this process is not without its potential pitfalls. Researchers may encounter issues such as low yields, the formation of stubborn byproducts, and difficulties in purification. Understanding the underlying reaction mechanisms is paramount to troubleshooting these challenges effectively.
II. Troubleshooting Guide: Common Issues and Solutions
This section addresses specific problems that may arise during the synthesis of 3-Methyl-4-nonanone and provides actionable solutions grounded in chemical principles.
Issue
Potential Cause(s)
Suggested Solution(s)
Low or No Product Yield
1. Inactive Grignard Reagent: Moisture in the reaction setup can quench the highly reactive Grignard reagent.[2] 2. Impure Starting Materials: Contaminants in the aldehyde or alkyl halide can interfere with the reaction. 3. Incorrect Reaction Temperature: Grignard reactions are often temperature-sensitive. 4. Incomplete Reaction: Insufficient reaction time or suboptimal stoichiometry.
1. Ensure Anhydrous Conditions: Flame-dry all glassware and use anhydrous solvents.[3] 2. Purify Starting Materials: Distill the aldehyde and ensure the purity of the alkyl halide. 3. Optimize Temperature: Maintain the recommended temperature for Grignard reagent formation and its subsequent reaction. Dropwise addition of reagents may be necessary.[3] 4. Monitor Reaction Progress: Use Thin Layer Chromatography (TLC) to monitor the consumption of the starting material. Consider adjusting the molar ratio of the reactants.
Presence of Multiple Spots on TLC
1. Formation of Side Products: This is a common issue in Grignard reactions. 2. Unreacted Starting Material: The reaction may not have gone to completion.
1. Isolate and Characterize Byproducts: Use column chromatography to separate the major byproducts for identification by NMR, MS, etc. 2. See "Incomplete Reaction" above.
Difficulty in Purification
1. Co-eluting Impurities: Byproducts with similar polarity to the desired product can make separation by column chromatography challenging. 2. Product Volatility: The product may be lost during solvent removal under reduced pressure.
1. Optimize Chromatography: Experiment with different solvent systems for column chromatography to improve separation. 2. Careful Solvent Removal: Use a rotary evaporator with caution and consider distillation under reduced pressure for final purification.[4]
III. Frequently Asked Questions (FAQs)
Q1: What is the most common byproduct I should expect in the Grignard synthesis of 3-Methyl-4-nonanone?
A1: A common byproduct is the corresponding alcohol, 3-methyl-4-nonanol, formed by the reduction of the ketone. This can occur if the Grignard reagent acts as a reducing agent or if there is an excess of the Grignard reagent that reacts with the initially formed ketone.[2][5] Additionally, if an ester is used as a starting material, double addition of the Grignard reagent can lead to the formation of a tertiary alcohol.[6]
Q2: My NMR spectrum shows a complex mixture of signals. What are the likely impurities?
A2: Besides the alcohol byproduct, you might observe signals from unreacted starting materials (aldehyde and alkyl halide). Wurtz coupling of the alkyl halide can also lead to the formation of a dimer (e.g., decane if pentyl bromide is used). If the reaction is not worked up properly, magnesium salts can also be present.[6]
Q3: How can I effectively remove the alcohol byproduct from my desired ketone?
A3: Separation of the ketone from the alcohol can often be achieved by column chromatography on silica gel. A solvent system with a gradient of increasing polarity (e.g., starting with hexane and gradually adding ethyl acetate) will typically elute the less polar ketone first, followed by the more polar alcohol.
Q4: What is the best way to purify the final product?
A4: After a preliminary purification by column chromatography, distillation under reduced pressure is an excellent method for obtaining highly pure 3-Methyl-4-nonanone.[4][7] This technique is particularly useful for removing non-volatile impurities.
IV. Experimental Protocol: Grignard Synthesis of 3-Methyl-4-nonanone
This protocol outlines a standard procedure for the synthesis of 3-Methyl-4-nonanone via a Grignard reaction.
Materials:
Magnesium turnings
Iodine crystal (as an initiator)
Anhydrous diethyl ether
1-Bromopentane
2-Methylbutanal
Saturated aqueous ammonium chloride solution
Anhydrous magnesium sulfate
Procedure:
Preparation of the Grignard Reagent:
Place magnesium turnings in a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet.
Add a small crystal of iodine.
Add a solution of 1-bromopentane in anhydrous diethyl ether dropwise from the dropping funnel. The reaction is initiated when the color of the iodine disappears and the solution becomes cloudy.
Once the reaction has started, add the remaining 1-bromopentane solution at a rate that maintains a gentle reflux.
After the addition is complete, reflux the mixture for an additional 30 minutes to ensure complete formation of the Grignard reagent.[5]
Reaction with the Aldehyde:
Cool the Grignard reagent solution in an ice bath.
Add a solution of 2-methylbutanal in anhydrous diethyl ether dropwise from the dropping funnel, maintaining the temperature below 10 °C.
After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional hour.
Work-up:
Cool the reaction mixture in an ice bath and slowly quench the reaction by adding saturated aqueous ammonium chloride solution.
Separate the organic layer and extract the aqueous layer with diethyl ether.
Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.[7]
Purification:
Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator.
Purify the crude product by column chromatography on silica gel, followed by distillation under reduced pressure to obtain pure 3-Methyl-4-nonanone.
V. Visualizing the Reaction Pathway and Potential Side Reactions
The following diagram illustrates the main synthetic route and potential side reactions.
Caption: Main reaction and side reactions in 3-Methyl-4-nonanone synthesis.
Author: BenchChem Technical Support Team. Date: February 2026
Technical Support Ticket: #WMN-SYN-0492Subject: Troubleshooting Low Yield in 3-Methyl-4-nonanone Synthesis
Status: Open
Assigned Specialist: Dr. A. Vance, Senior Application Scientist
Executive Summary
You are encountering low yields in the synthesis of 3-Methyl-4-nonanone (CAS: 35778-39-3). This aliphatic ketone presents specific challenges due to the steric bulk at the alpha-position (the sec-butyl-like moiety) and the potential for side reactions during nucleophilic addition.
While direct alkylation and nitrile additions are common, the Weinreb Amide protocol is the "Gold Standard" for this target in pharmaceutical applications due to its high fidelity in preventing over-addition. If you are seeing yields below 75%, your issue likely stems from premature intermediate collapse or competitive enolization .
This guide details the optimized Weinreb route, diagnostic steps, and a decision tree to resolve your yield issues.
Part 1: The "Gold Standard" Protocol
Do not rely on generic Grignard procedures. Use this optimized workflow to ensure the stability of the tetrahedral intermediate.
The Route:
Precursor: N-methoxy-N-methyl-2-methylbutanamide (The Weinreb Amide).
Nucleophile: Pentylmagnesium bromide (1.0 M in THF/Ether).
Additive (Critical): Lithium Chloride (LiCl) or Cerium(III) Chloride (CeCl₃) – optional but recommended for difficult cases.
Optimized Experimental Workflow
Step
Action
Technical Rationale (The "Why")
1. Drying
Flame-dry all glassware under Ar/N₂.
Grignard reagents are intolerant of moisture. Even trace water kills stoichiometry.
2. Solvation
Dissolve Weinreb amide (1.0 eq) in anhydrous THF (0.5 M).
THF promotes the formation of the stable 5-membered chelate (see Diagram 1).
3. Cooling
Cool solution to -78°C (Dry ice/Acetone).
CRITICAL: Low temperature prevents the collapse of the tetrahedral intermediate into the ketone during addition.
4. Addition
Add PentylMgBr (1.2 - 1.5 eq) dropwise over 30 mins.
Slow addition prevents local heating. Excess reagent accounts for adventitious moisture.
5. Warming
Allow to warm to 0°C over 2 hours.
Ensures complete conversion. The chelated intermediate is stable at 0°C.
Hydrolysis Step: This breaks the N-O-Mg chelate, releasing the desired ketone.
Part 2: Troubleshooting Guide (FAQs)
Q1: I isolated significant amounts of the tertiary alcohol (3-methyl-4-propylnonan-4-ol). Why?
Diagnosis: The "Tetrahedral Collapse."
Mechanism: The Weinreb protocol relies on forming a stable metal-chelated intermediate (A) that waits until the acid quench to release the ketone.
The Error: If the reaction mixture warms up too fast or lacks sufficient coordinating solvent (THF), the intermediate (A) collapses to the ketone (B) inside the reaction flask.
The Result: The newly formed ketone (B) is more reactive than the amide. The remaining Grignard attacks it immediately, forming the tertiary alcohol.[2]
Correction:
Maintain -78°C during addition.
Do not let the reaction rise above 0°C before quenching.
Ensure you are using THF, not just Diethyl Ether (THF coordinates Mg better, stabilizing the chelate).
Q2: My yield is low (<40%), and I recovered the starting Weinreb amide. Is my Grignard dead?
Diagnosis: Competitive Enolization (The "Proton Thief").
Mechanism: Your starting material, N-methoxy-N-methyl-2-methylbutanamide, has a proton at the C2 position (the chiral center). This proton is somewhat acidic (pKa ~30).
The Error: The Grignard reagent (PentylMgBr) can act as a base instead of a nucleophile. It strips the proton, forming an enolate. This enolate is stable and unreactive. When you quench with acid, it simply protonates back to the starting material.
Correction:
The "Imamoto" Fix: Add anhydrous CeCl₃ (Cerium(III) Chloride) to the reaction. Organocerium reagents are more nucleophilic and less basic than Grignards, drastically favoring addition over deprotonation [1].
Alternative: Use "Turbo Grignard" (iPrMgCl·LiCl) to generate your nucleophile, or add LiCl to the pot to break up Grignard aggregates, increasing nucleophilicity.
Q3: I see "ghost" yield loss. The NMR looks clean, but the mass is low.
Diagnosis: Volatility & Emulsions.
Properties: 3-Methyl-4-nonanone has a boiling point of ~188°C [2].[3][4] It is not highly volatile, but it can be lost on high-vacuum pumps if left too long.
Correction:
Emulsion Lock: The amphiphilic nature of this ketone (long non-polar tail + polar head) often causes emulsions during workup.
Fix: Wash the organic layer with saturated brine twice. Dry over MgSO₄ (not Na₂SO₄, which is less efficient for ketones). Do not over-dry on the high-vac line (< 5 mmHg) for more than 30 minutes.
Part 3: Visualization & Logic
Diagram 1: The Weinreb Mechanism (Success vs. Failure)
This diagram illustrates the critical "Stable Chelate" that prevents over-addition.
Caption: The "Stable Chelate" (Green) is the key to success. If it breaks prematurely (Red path), the ketone reacts again to form the alcohol.
Diagram 2: Troubleshooting Decision Tree
Follow this flow to identify your specific failure mode.
Caption: Diagnostic flow based on crude NMR analysis of the reaction mixture.
Part 4: Comparative Data
Method
Selectivity (Ketone:Alcohol)
Typical Yield
Primary Failure Mode
Acid Chloride + Grignard
Poor (40:60)
30-50%
Uncontrollable over-addition.
Nitrile + Grignard
Moderate
50-65%
Incomplete hydrolysis; alpha-deprotonation of nitrile [3].
Weinreb Amide (Standard)
Excellent (>99:1)
75-85%
Enolization (recovery of SM).
Weinreb + CeCl₃
Excellent (>99:1)
85-95%
Solves enolization; higher cost.
References
Imamoto, T., et al. "Carbon-Carbon Bond Forming Reactions Using Cerium Metal or Organocerium Reagents." Journal of the American Chemical Society, vol. 111, no. 12, 1989, pp. 4392–4398.
National Center for Biotechnology Information. "PubChem Compound Summary for CID 142028, 3-Methyl-4-nonanone." PubChem, 2024.[3][5]
Kharasch, M. S., & Reinmuth, O. "Grignard Reactions of Nonmetallic Substances." Prentice-Hall, 1954.
Nahm, S., & Weinreb, S. M. "N-methoxy-N-methylamides as effective acylating agents." Tetrahedron Letters, vol. 22, no. 39, 1981, pp. 3815-3818.
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Resolving Co-eluting Peaks in GC Analysis
Ticket ID: GC-RES-3M4N
Status: Open
Assigned Specialist: Dr. A. Vance, Senior Application Scientist
Introduction
Welcome to the technical support center for 3-Methyl-4-nonanone . If you are accessing this guide, you are likely facing a critical co-elution issue where your target analyte is merging with structural isomers (like 4-methyl-3-nonanone), homologous ketones, or complex matrix components (fatty acid esters).
This molecule presents a "perfect storm" for gas chromatography:
Mid-chain branching: Reduces boiling point differences with linear isomers.
Chirality: The C3 position is a stereocenter, meaning standard columns cannot separate enantiomers.
Fragmentation similarity: Mass spectra of methyl-nonanone isomers are strikingly similar.
This guide moves beyond basic troubleshooting to provide a causal, mechanistic approach to resolving these peaks.
Module 1: Stationary Phase Selection (Achiral)
The Problem: On a standard non-polar column (e.g., 5%-phenyl-methylpolysiloxane / DB-5), separation is driven primarily by boiling point (London dispersion forces). 3-Methyl-4-nonanone and its isomers have nearly identical boiling points (
C), leading to co-elution.
The Solution: You must introduce a second mechanism of interaction: Dipole-Dipole Interaction .
Recommended Protocol
Switch to a mid-polarity or polar column to exploit the carbonyl dipole and the steric hindrance of the methyl branch.
Medium (Good for solvent separation, but may broaden ketone peaks)
Causality Explained
The cyanopropyl group in the DB-1701 phase interacts specifically with the permanent dipole of the C=O bond. The position of the methyl group (C3 vs C4) alters the steric accessibility of this carbonyl to the stationary phase, creating a retention time difference (
) that boiling point alone cannot achieve.
Module 2: Thermal Optimization & Integration
The Problem: Even with the right column, aggressive temperature ramps (
C/min) compress the chromatogram, forcing peaks to merge at the baseline.
The Solution: Implement an Isothermal Plateau at the elution temperature.
C/min) effectively stretches the chromatogram during the critical elution window of the ketone, maximizing the resolution equation () by increasing peak capacity.
Module 3: Chiral Separation (Enantiomers)
The Problem: 3-Methyl-4-nonanone exists as two enantiomers: (3R) and (3S). If your study involves biological activity (e.g., pheromone response), achiral columns (DB-5, DB-1701) will show a single peak, masking the enantiomeric ratio (ER).
The Solution: Cyclodextrin-based Stationary Phases.[2]
Mechanism: Inclusion complexation. The branched alkyl chain fits differently into the hydrophobic cavity of the cyclodextrin depending on the 3D orientation of the methyl group.
Key Parameter: Lower elution temperatures (
C) favor the inclusion complex thermodynamics.
Note: If you observe a "shouldering" peak on a standard column, it is not enantiomeric separation; it is likely a diastereomer or a structural isomer. Enantiomers never separate on achiral phases.
Module 4: Mass Spectrometry Deconvolution
The Problem: When physical separation is impossible (e.g., complex biological matrix), you must rely on spectral orthogonality.
The Solution: Target specific ions resulting from Alpha-Cleavage .
Fragmentation Logic for 3-Methyl-4-nonanone (MW 156)
Structure: sec-Butyl - C(=O) - n-Pentyl
Alpha Cleavage (Left): Loss of sec-butyl radical (
, mass 57).
Diagnostic Ion:
m/z 99 (Pentyl-carbonyl acylium ion).
Alpha Cleavage (Right): Loss of pentyl radical (
, mass 71).
Diagnostic Ion:
m/z 85 (sec-Butyl-carbonyl acylium ion).
McLafferty Rearrangement: Involves
-hydrogen on the pentyl chain.
Diagnostic Ion:m/z 86 (Enol radical cation).
Differentiation Table:
Isomer
Key Fragment 1 (Base Peak)
Key Fragment 2
Logic
3-Methyl-4-nonanone
85 (Acylium)
99 (Acylium)
Cleavage at C3-C4 and C4-C5
4-Methyl-3-nonanone
57 (Ethyl-CO)
127 (M-29)
Ethyl group gives strong m/z 57/29
4-Nonanone
71 (Propyl-CO)
113 (M-43)
Linear chain cleavage
Troubleshooting Logic Map
The following diagram illustrates the decision process for resolving co-elution issues specific to this molecule.
Figure 1: Decision matrix for resolving co-elution based on spectral data and peak behavior.
References
Schurig, V. (2001). Separation of enantiomers by gas chromatography. Journal of Chromatography A, 906(1-2), 275-299. Link
Restek Corporation. (2023). A Guide to the Analysis of Chiral Compounds by GC. Technical Guide. Link
Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. (7th Ed.). John Wiley & Sons. (Referencing McLafferty Rearrangement of Ketones).[3] Link
Marriott, P. J., et al. (2001). Gas chromatographic technologies for the analysis of essential oils. Journal of Chromatography A, 936(1-2), 1-22. (Referencing stationary phase selectivity for terpenes and ketones). Link
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the Chemical Stability & Handling Hub.Subject: 3-Methyl-4-nonanone (CAS: 35778-39-3)
Classification: Volatile Aliphatic Ketone / Pheromone Component
Support Level: Senior Application Scientist
Executive Summary
3-Methyl-4-nonanone is a branched aliphatic ketone frequently used in pheromone research (e.g., Trichoptera species) and flavor chemistry. While chemically stable compared to aldehydes, it presents specific challenges: photochemical lability , volatility , and isomerization risks . This guide synthesizes mechanistic chemistry with practical handling protocols to prevent degradation during storage and analysis.
Part 1: Storage Stability & Handling (Q&A)
Q1: My standard purity dropped from 98% to 92% in one week. What is the primary degradation mechanism?A: If stored in clear glass or exposed to ambient lab light, the primary culprit is likely Norrish Photodegradation , not oxidation.
The Mechanism: Aliphatic ketones absorb UV light (approx. 280 nm), exciting the carbonyl electron to a singlet state (
). This excited state triggers two cleavage pathways:
Norrish Type I: Homolytic cleavage of the
-carbon bond, creating radical fragments that recombine into smaller alkanes or alkenes.
Norrish Type II: Intramolecular
-hydrogen abstraction (from the C7 position on the pentyl chain) leading to cyclization or cleavage into an alkene and a smaller ketone (enol form).
The Fix: Store strictly in amberized glass or foil-wrapped vials.
Q2: Should I store 3-Methyl-4-nonanone at -20°C or +4°C?A:-20°C is mandatory for long-term storage (>1 month).
While the molecule is not thermally labile at room temperature, its high volatility (vapor pressure) leads to "concentration degradation"—the loss of solvent or analyte through the septum. At -20°C, the vapor pressure is negligible, preventing evaporative loss.
Critical Step: Allow the vial to equilibrate to room temperature before opening to prevent condensation of atmospheric moisture, which can drive hydrolysis of trace impurities or phase separation.
Q3: Can I store this compound in polypropylene (PP) tubes?A:Absolutely not.
3-Methyl-4-nonanone is highly lipophilic (
). It will partition into the polymer matrix of PP or PE tubes, leading to:
Adsorption loss: Drastic reduction in concentration.
Leaching: Extraction of plasticizers (phthalates) from the tube, which appear as "ghost peaks" in GC-MS analysis (m/z 149).
Protocol: Use only Type I Borosilicate Glass with PTFE-lined caps.
Part 2: Analytical Challenges (GC-MS/LC-MS)
Q4: I see "ghost peaks" in my GC-MS chromatogram. Is this degradation?A: It is likely thermal degradation in the injector port , not sample degradation.
Branched ketones can undergo thermal elimination at high injector temperatures (>250°C), especially if the liner is dirty (active sites).
Diagnosis: If the ghost peaks disappear when you lower the inlet temperature to 200°C, the degradation is occurring during analysis.
Solution: Use a deactivated splitless liner with glass wool. Set the inlet temperature to the minimum required for volatilization (approx. 220°C).
Q5: How do I distinguish the 3-methyl isomer from linear 4-nonanone?A: You must rely on McLafferty Rearrangement patterns in the Mass Spectrum.
4-Nonanone: Symmetric propyl and butyl chains.
3-Methyl-4-nonanone: The branching at the
-position (C3) alters the fragmentation.
Key Fragment: Look for the McLafferty rearrangement ion .[1][2][3] The
-hydrogen on the pentyl chain (C7) will transfer to the carbonyl oxygen.
m/z 43 & 57: Dominant
-cleavage ions (acylium ions).
m/z 86: Characteristic even-mass fragment from McLafferty rearrangement involving the longer chain.
Part 3: Troubleshooting & Workflows
Visualizing Degradation Pathways
The following diagram illustrates the critical degradation routes (Norrish I & II) that occur upon light exposure, contrasting them with the stable storage state.
Caption: Mechanistic pathway of UV-induced degradation. Note that Norrish Type II leads to specific fragmentation products detectable by GC-MS.
Sample Preparation Workflow
To minimize volatilization and adsorption errors during analysis.
Caption: Optimized workflow to prevent moisture ingress, plasticizer leaching, and thermal degradation.
Part 4: Data & Specifications
Solvent Compatibility Table
Solvent
Compatibility
Notes
Hexane
Excellent
Preferred for GC-MS. Non-polar, no proton exchange.
Isooctane
Excellent
Higher boiling point than hexane; reduces evaporation during autosampler queuing.
Methanol
Poor
Protic solvent. Can promote enolization or hemiacetal formation over time.
Chloroform
Caution
Often acidic (HCl traces). Can catalyze aldol condensation or oxidation.
Water
Incompatible
Immiscible. Promotes phase separation and hydrolysis of impurities.
Troubleshooting Matrix
Symptom
Probable Cause
Corrective Action
Loss of Signal
Volatilization / Septum Leak
Store at -20°C; replace septum every 50 injections; use crimp caps.
Extra Peaks (m/z 149)
Plasticizer Contamination
Eliminate all plastic tips/tubes; use glass syringes.
Peak Tailing
Active Sites in GC Liner
Replace liner with deactivated glass wool; trim column 10cm.
Yellowing of Liquid
Oxidation / Polymerization
Discard sample. Irreversible degradation has occurred.
References
NIST Mass Spectrometry Data Center. (2023). 3-Methyl-4-nonanone Mass Spectrum. NIST Chemistry WebBook, SRD 69. [Link]
IUPAC. (1997). Compendium of Chemical Terminology: Norrish Type I & II Reactions. Blackwell Scientific Publications. [Link]
Technical Support Center: Enhancing Sensitivity for Trace Level Detection of 3-Methyl-4-nonanone
Welcome to the technical support center dedicated to the sensitive detection of 3-Methyl-4-nonanone. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshoot...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center dedicated to the sensitive detection of 3-Methyl-4-nonanone. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and frequently asked questions (FAQs) to overcome common challenges in the trace-level analysis of this volatile ketone. Our focus is on providing practical, field-proven insights to enhance the accuracy and reliability of your experimental results.
Troubleshooting Guide: Navigating Common Hurdles in 3-Methyl-4-nonanone Analysis
This section addresses specific issues you may encounter during your experiments, presented in a question-and-answer format.
Q1: I am not detecting 3-Methyl-4-nonanone, or the signal is too low. What are the primary factors affecting sensitivity?
A1: Low or no signal for 3-Methyl-4-nonanone is a common challenge, often stemming from suboptimal sample preparation or instrument parameters. Here’s a systematic approach to troubleshooting:
Solid-Phase Microextraction (SPME) Optimization is Crucial: SPME is a powerful technique for concentrating volatile analytes like 3-Methyl-4-nonanone from your sample matrix.[1][2] However, its efficiency is highly dependent on several factors.
Fiber Selection: For a broad range of volatile and semi-volatile compounds, including ketones, a Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) fiber is often a suitable choice due to its mixed-mode stationary phase that can effectively trap a wide range of analytes.[3][4]
Extraction Temperature and Time: The equilibrium between the sample headspace and the SPME fiber is temperature-dependent. For ketones, an extraction temperature of 50-60°C is generally a good starting point.[5][6] An extraction time of 20-50 minutes is typically sufficient to achieve good sensitivity.[3][5] It is essential to empirically optimize these parameters for your specific sample matrix.
Gas Chromatography (GC) Inlet Conditions:
Injection Mode: For trace-level analysis, a splitless injection is preferred as it transfers the entire sample onto the GC column, maximizing sensitivity.[3]
Inlet Liner: An inert inlet liner is critical to prevent the adsorption of active analytes like ketones.[7][8] A liner with glass wool can aid in sample volatilization but ensure the wool is also deactivated.[8]
Mass Spectrometry (MS) Detection:
Scan Mode vs. Selected Ion Monitoring (SIM): Full scan mode is useful for initial identification, but for trace-level quantification, SIM mode offers significantly higher sensitivity by monitoring only specific ions characteristic of 3-Methyl-4-nonanone.[9]
Q2: My peaks for 3-Methyl-4-nonanone are tailing. What causes this, and how can I improve peak shape?
A2: Peak tailing for ketones is often indicative of active sites within the GC system or suboptimal chromatographic conditions.
Active Sites: Ketones can interact with active sites in the GC inlet and column, leading to poor peak shape.[10][11]
Inlet Liner: Ensure you are using a high-quality, deactivated inlet liner.[7][8] Consider replacing the liner if it has been used for many injections, especially with complex matrices.
GC Column: A well-conditioned, high-quality capillary column is essential. If the column is old or has been subjected to harsh conditions, it may develop active sites.
Chromatographic Conditions:
Column Overload: Injecting too much sample can lead to peak tailing.[10] Try diluting your sample or increasing the split ratio if you are not working at trace levels.
Improper Column Installation: An incorrectly installed column can create dead volume, leading to peak distortion.[11] Ensure the column is cut cleanly and installed at the correct depth in the inlet and detector.
Q3: I'm observing significant matrix effects. How can I mitigate their impact on my results?
A3: Matrix effects, where components of the sample other than the analyte interfere with the analysis, are a common issue in complex samples like biological fluids or food matrices.[12]
Headspace SPME: By sampling the headspace above your sample, you can often leave non-volatile matrix components behind, reducing their interference.[12]
Matrix Matching: Prepare your calibration standards in a matrix that is as similar as possible to your samples. This helps to compensate for any signal enhancement or suppression caused by the matrix.
Standard Addition: This method involves adding known amounts of the analyte to the sample itself and can be a very effective way to correct for matrix effects.
Sample Dilution: Diluting the sample can reduce the concentration of interfering matrix components.[13] However, this may also reduce the concentration of 3-Methyl-4-nonanone below the detection limit, so a balance must be found.
Frequently Asked Questions (FAQs)
General
What are the key chemical properties of 3-Methyl-4-nonanone?
Formula: C₁₀H₂₀O
Molecular Weight: 156.27 g/mol
CAS Number: 35778-39-3
Sample Preparation
Which SPME fiber is best for 3-Methyl-4-nonanone?
A DVB/CAR/PDMS fiber is a good starting point for its broad applicability to volatile compounds.[3][4]
What are the recommended SPME extraction conditions?
Start with an extraction temperature of 50-60°C and an extraction time of 30 minutes, and optimize from there for your specific application.[5][6]
GC-MS Analysis
What type of GC column is suitable for 3-Methyl-4-nonanone analysis?
A mid-polar capillary column, such as one with a 5% phenyl-methylpolysiloxane stationary phase (e.g., DB-5ms, HP-5ms), is a good choice for separating a wide range of volatile compounds, including ketones.
What are the characteristic mass fragments of 3-Methyl-4-nonanone for MS detection?
While a library spectrum for 3-Methyl-4-nonanone should be consulted for definitive identification, common fragmentation patterns for ketones can be used as a guide. Alpha-cleavage is a common fragmentation pathway for ketones.[14][15] For 3-Methyl-4-nonanone, key fragment ions to monitor in SIM mode would likely include:
m/z 57: Loss of the pentyl group.
m/z 71: Loss of the isobutyl group.
m/z 99: McLafferty rearrangement product.
Molecular Ion (m/z 156): This may be weak or absent in the electron ionization (EI) spectrum.
It is highly recommended to run a standard of 3-Methyl-4-nonanone to confirm the retention time and mass spectrum on your instrument.
Data Interpretation and Quantification
What are typical Limits of Detection (LOD) and Quantification (LOQ) for this analysis?
LOD and LOQ are method- and matrix-dependent. However, with an optimized SPME-GC-MS method operating in SIM mode, it is possible to achieve LODs in the low ng/L (ppt) to µg/L (ppb) range.[16][17][18][19][20]
How can I ensure the accuracy of my quantitative results?
Use of an appropriate internal standard is crucial for accurate quantification. An isotopically labeled version of 3-Methyl-4-nonanone would be ideal. If that is not available, a structurally similar ketone with a different retention time can be used.
Experimental Protocols & Visualizations
Detailed Experimental Protocol: SPME-GC-MS Analysis of 3-Methyl-4-nonanone
This protocol provides a starting point for your method development. Optimization will be required for your specific sample matrix and instrumentation.
1. Sample Preparation and SPME Extraction
Place a known amount of your sample (e.g., 1-5 mL of liquid or 0.5-2 g of solid) into a 20 mL headspace vial.
If applicable, add a known amount of internal standard.
For aqueous samples, adding salt (e.g., NaCl to a final concentration of 20-30% w/v) can increase the volatility of the analyte and improve extraction efficiency.[5]
Seal the vial with a magnetic screw cap with a PTFE/silicone septum.
Incubate the sample at 50-60°C for 10-15 minutes with agitation to allow for equilibration.[5][6]
Expose a pre-conditioned DVB/CAR/PDMS SPME fiber to the headspace of the sample for 30 minutes at the same temperature with continued agitation.[3][5]
2. GC-MS Analysis
GC Inlet:
Injector Temperature: 250°C
Injection Mode: Splitless
Liner: Deactivated, single taper liner with deactivated glass wool.[7][8]
GC Column:
Column: 30 m x 0.25 mm ID, 0.25 µm film thickness (e.g., DB-5ms or equivalent).
Carrier Gas: Helium at a constant flow of 1.0 mL/min.
Oven Temperature Program:
Initial Temperature: 40°C, hold for 2 minutes.
Ramp: 10°C/min to 250°C.
Hold: 5 minutes at 250°C.
MS Parameters:
Ion Source Temperature: 230°C
Quadrupole Temperature: 150°C
Ionization Mode: Electron Ionization (EI) at 70 eV.
Identify 3-Methyl-4-nonanone based on its retention time and the presence of its characteristic ions.
Quantify the analyte using the peak area ratio of the analyte to the internal standard against a calibration curve.
Visualizations
Caption: Workflow for SPME-GC-MS analysis of 3-Methyl-4-nonanone.
Caption: Troubleshooting decision tree for low signal of 3-Methyl-4-nonanone.
Quantitative Data Summary
The following table provides a summary of typical performance characteristics for SPME-GC-MS methods for the analysis of volatile ketones. These values should be used as a general guide, and specific performance should be validated in your laboratory for your matrix.
Parameter
Typical Range
Notes
Limit of Detection (LOD)
0.01 - 10 µg/L
Highly dependent on the matrix and MS acquisition mode (SIM vs. Scan).[16][17]
Perestrelo, R., et al. (2021). Optimization of SPME-Arrow-GC/MS Method for Determination of Free and Bound Volatile Organic Compounds from Grape Skins. Molecules, 26(23), 7409. [Link]
Pott, D. M., et al. (2023). Profiling Volatile Compounds in Blackcurrant Fruit using Headspace Solid-Phase Microextraction Coupled to Gas Chromatography-Mass Spectrometry. JoVE (Journal of Visualized Experiments), (193), e62421. [Link]
Zhang, Y., et al. (2022). Optimization of HS-SPME-GC-MS for the Determination of Volatile Flavor Compounds in Ningxiang Pork. Foods, 11(23), 3848. [Link]
Chen, Y., et al. (2022). Dispersive Liquid-Liquid Microextraction Followed by HS-SPME for the Determination of Flavor Enhancers in Seafood Using GC-MS. Foods, 11(15), 2275. [Link]
Brown, A., et al. (2021). Validation of a solid-phase microextraction (SPME) method to assess the volatile inventories of preserved foods using commercially available dill pickles and maraschino cherries. Molecules, 26(16), 4941. [Link]
Sam, F. E., et al. (2021). An Optimized SPME-GC-MS Method for Volatile Metabolite Profiling of Different Alfalfa (Medicago sativa L.) Tissues. Molecules, 26(21), 6473. [Link]
GMP Insiders. (2023). Peak Tailing In Chromatography: Troubleshooting Basics. [Link]
Gionfriddo, E., et al. (2021). A new HS-SPME-GC-MS analytical method to identify and quantify compounds responsible for changes in the volatile profile in five types of meat products during aerobic storage at 4 °C. Food Chemistry, 365, 130541. [Link]
Chad's Prep. (2018). 14.6c Fragmentation Patterns of Ketones and Aldehydes | Mass Spectrometry. [Link]
Pons, A., et al. (2010). Determination of 3-methyl-2,4-nonanedione in red wines using methanol chemical ionization ion trap mass spectrometry. Journal of Agricultural and Food Chemistry, 58(16), 9031-9037. [Link]
Restek Corporation. (2020). How to Choose a GC Inlet Liner. [Link]
Agilent Technologies. (2025). Peak Perfection: A Guide to GC Troubleshooting. [Link]
ResearchGate. Calibration range, limit of detection (LOD), and limit of quantitation (LOQ) for flavor enhancers. [Link]
Agilent Technologies. (2022). Selecting the Right Inlet Liner for Efficient Sample Transfer. [Link]
LibreTexts Chemistry. (2023). 2.1: Introduction to Mass Spectrometry. [Link]
Dolan, J. W. (2021). Going Low: Understanding Limit of Detection in Gas Chromatography (GC). LCGC North America, 39(5), 232-236. [Link]
Furey, A., et al. (2013). Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC–MS Analysis. LCGC Europe, 26(2), 82-92. [Link]
Agilent Technologies. (2019). A Tail of Two Peaks: Troubleshooting Poor Peak Shape. [Link]
Werner, H. J., & Schaber, P. M. (1984). A selected ion monitoring GC/MS assay for 3,4,4'-trichlorocarbanilide and its metabolites in biological fluids. Biomedical mass spectrometry, 11(9), 454-459. [Link]
CHROMacademy. (2020). The LCGC Blog: GC Diagnostic Skills I | Peak Tailing. [Link]
Armbruster, D. A., Tillman, M. D., & Hubbs, L. M. (1994). Limit of detection (LQD)/limit of quantitation (LOQ): comparison of the empirical and the statistical methods exemplified with GC-MS assays of abused drugs. Clinical chemistry, 40(7 Pt 1), 1233–1238. [Link]
Clark, J. (2022). Fragmentation Patterns in Mass Spectra. Chemguide. [Link]
LibreTexts Chemistry. (2023). Mass Spectrometry - Fragmentation Patterns. [Link]
J. Sep. Sci. (2017). Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review. [Link]
Smith, D., & Španěl, P. (2022). Recent developments and applications of selected ion flow tube mass spectrometry (SIFT-MS). Mass Spectrometry Reviews, 41(5), 637-675. [Link]
Dolan, J. W. (2024). Chromatographic Measurements, Part 4: Determining LOD and LOQ Visually or by S/N. LCGC International. [Link]
Broecker, J., et al. (2020). Identification of novel fragmentation pathways and fragment ion structures in the tandem mass spectra of protonated synthetic cathinones. Journal of the American Society for Mass Spectrometry, 31(5), 1023-1034. [Link]
Waters Corporation. Comparison of SIM and MRM for the Quantitative Confirmation of Pesticide Residues in Food. [Link]
Restek Corporation. (2018). Selecting a GC Inlet Liner. [Link]
Author: BenchChem Technical Support Team. Date: February 2026
Case ID: 3M4N-MS-OPT
Subject: Overcoming Poor Fragmentation and Ionization Efficiency of Branched Aliphatic Ketones
Assigned Specialist: Senior Application Scientist, Mass Spectrometry Division
Executive Summary
You are likely encountering "poor fragmentation" with 3-Methyl-4-nonanone (MW 156.27) in one of two contexts:
EI GC-MS: The molecular ion (
, m/z 156) is absent or weak, and the spectrum is dominated by non-specific low-mass hydrocarbons, making isomer differentiation (e.g., vs. 4-methyl-3-nonanone) difficult.
ESI LC-MS: The molecule exhibits "MS silence" due to low proton affinity, resulting in poor sensitivity and a lack of informative MS/MS fragments.
This guide provides the corrective protocols for both scenarios, utilizing Soft Electron Ionization (Soft-EI) for structural confirmation and Girard’s Reagent T (GT) derivatization for ultrasensitive quantification.
Module 1: GC-MS Optimization (Hard Ionization)
The Problem: In standard 70 eV EI, aliphatic ketones undergo rapid fragmentation. The molecular ion (
) often vanishes, leaving only generic alkyl fragments (m/z 43, 57, 71) that are shared by dozens of isomers.
The Solution: You must shift the ionization regime to preserve the acylium ions (diagnostic fragments) and the molecular ion.
Protocol A: Energy Tuning & Chemical Ionization
Parameter
Standard (Avoid)
Optimized (Recommended)
Mechanism
Ionization Energy
70 eV
12–15 eV
Lowers internal energy transfer, reducing bond shattering and increasing abundance.
Source Temp
230°C+
150–180°C
Cooler source reduces thermal degradation of the radical cation.
Reagent Gas (CI)
None
Isobutane
Isobutane (PA 195 kcal/mol) is a "softer" proton donor than Methane, yielding a dominant peak with minimal fragmentation.
Protocol B: Isomer Differentiation via Alpha-Cleavage
If you cannot see the parent ion, you must rely on the Acylium Ion Ratio . 3-Methyl-4-nonanone cleaves at the alpha-carbons adjacent to the carbonyl.
Diagnostic Ions for 3-Methyl-4-nonanone:
-Cleavage A (Left): Loss of sec-butyl (m/z 57) m/z 99 (Hexanoyl cation).
-Cleavage B (Right): Loss of pentyl (m/z 71) m/z 85 (2-Methylbutanoyl cation).
Comparison with Isomer (4-Methyl-3-nonanone):
This isomer would yield m/z 57 (Propionyl) and m/z 127 (2-Methylheptanoyl).
Rule of Thumb: If you see m/z 85 and 99, it is 3-Methyl-4-nonanone. If you see m/z 57 and 127, it is the 4,3-isomer.
Figure 1: Alpha-cleavage pathways generating the unique diagnostic fingerprint for 3-Methyl-4-nonanone.
Module 2: LC-MS/MS Optimization (Soft Ionization)
The Problem: 3-Methyl-4-nonanone lacks a basic nitrogen atom. Its proton affinity is too low for efficient Electrospray Ionization (ESI+), resulting in poor signal-to-noise ratios.
The Solution:Charge-Tagging Derivatization.
We utilize Girard’s Reagent T (GT) . This hydrazine reagent reacts with the ketone to form a hydrazone, permanently attaching a positively charged quaternary ammonium group. This shifts the mass by +113.1 Da and increases sensitivity by 10–100 fold.
Preparation: Dissolve 3-Methyl-4-nonanone sample in Methanol.
Addition: Add 10-fold molar excess of GT (dissolved in 10% acetic acid in MeOH).
Incubation: Vortex and incubate at 60°C for 60 minutes . (Ketones react slower than aldehydes; heat is required).
Quench: Cool to room temperature. Dilute with mobile phase (Water/Acetonitrile).
Analysis: Analyze via ESI(+) in MRM mode.
Target Transitions (MRM):
Precursor Ion:
= 156 + 113 = m/z 269 .
Primary Product: Neutral loss of Trimethylamine (59 Da)
m/z 210 .
Secondary Product: Cleavage of CO-NH bond
m/z 152 .
Figure 2: Workflow for transforming the MS-silent ketone into a high-flying charged derivative.
Module 3: Troubleshooting FAQs
Q1: I see a peak at m/z 156 in EI, but it's very small. How do I confirm it's not background noise?A: Check the isotope pattern. A valid C10 molecule should have a
peak (m/z 157) at approximately 11% relative abundance to the parent. If the m/z 157 peak is missing or >20%, the 156 peak is likely an interferent or background column bleed.
Q2: Can I use APCI instead of derivatization?A: Yes. Atmospheric Pressure Chemical Ionization (APCI) is better suited for neutral ketones than ESI. However, APCI often produces
ions that are unstable and lose water (), creating a complex spectrum. Derivatization (Protocol C) remains the gold standard for quantitative reproducibility.
Q3: Why is my derivatization efficiency low?A: Steric hindrance. The methyl group at C3 and the long chain at C4 create steric bulk around the carbonyl. Increase reaction time to 2 hours or increase temperature to 70°C . Ensure your acetic acid concentration is at least 10% to catalyze the dehydration step.
Q4: In GC-MS, I see m/z 71 but not m/z 85. What does this mean?A: A strong m/z 71 without m/z 85 suggests the charge is being retained on the alkyl chain (pentyl cation) rather than the acyl group. This is common at 70 eV. Lower the energy to 15 eV to favor the resonance-stabilized acylium ion (m/z 85).
References
NIST Mass Spectrometry Data Center. 3-Methyl-4-nonanone Mass Spectrum (Electron Ionization). National Institute of Standards and Technology.[2]
Lai, C. C., et al. (2011). Derivatization with Girard Reagent T Combined with LC-MS/MS for the Sensitive Detection of 5-Formyl-2′-deoxyuridine in Cellular DNA.[3] Analytical Chemistry.[4][5][6]
Gross, J. H. (2017). Mass Spectrometry: A Textbook. (Chapter 7: Chemical Ionization). Springer International Publishing.
Chemistry LibreTexts. (2023). Fragmentation Patterns of Carbonyl Compounds (Alpha Cleavage).
Purification challenges of 3-Methyl-4-nonanone from complex mixtures
Ticket #: PUR-3M4N-001 Status: Open Priority: High (Research/Drug Dev) Agent: Senior Application Scientist User Scenario & Root Cause Analysis User Scenario: "I synthesized 3-Methyl-4-nonanone via Grignard addition. The...
Author: BenchChem Technical Support Team. Date: February 2026
Ticket #: PUR-3M4N-001
Status: Open
Priority: High (Research/Drug Dev)
Agent: Senior Application Scientist
User Scenario & Root Cause Analysis
User Scenario:
"I synthesized 3-Methyl-4-nonanone via Grignard addition. The crude mixture contains the target ketone, unreacted aldehyde, and a secondary alcohol byproduct (4-nonanol isomer). Standard distillation isn't separating the isomers cleanly, and my yield drops significantly after silica gel chromatography."
Root Cause Analysis:
3-Methyl-4-nonanone (
) presents a "Perfect Storm" of purification challenges:
Boiling Point Proximity: Its boiling point (~187-188°C at 760 mmHg) is dangerously close to its alcohol derivatives and regioisomers.
Steric Hindrance: The methyl group at the
-position (C3) creates steric bulk, rendering standard "easy" chemical purifications (like Sodium Bisulfite washes) ineffective.
Lipophilicity: The long alkyl chain (pentyl group) dominates the polarity, making it streak on standard silica gel, leading to yield loss.
Module 1: The Thermal Strategy (Vacuum Distillation)
The Challenge: At atmospheric pressure, the boiling point (~188°C) is high enough to cause thermal degradation or racemization of the chiral center at C3 via enolization.
Protocol:
You must utilize High-Vacuum Fractional Distillation . Simple distillation will fail to separate the alcohol impurity.
Parameter
Specification
Reason
Target Pressure
< 12 mmHg
Lowers boiling point to < 90°C, preserving stereochemistry.
Column Type
Vigreux (15-20cm) or Spinning Band
A simple path is insufficient. You need theoretical plates to separate the ketone from the alcohol.
Bath Temp
Oil bath at ~110°C
Maintain a of ~20°C above the vapor temp to prevent flooding.
Fore-run
Discard first 5-10%
Contains volatile unreacted aldehydes and low-boiling solvents.
Troubleshooting Tip: If the alcohol impurity persists, add a small amount of boric anhydride to the distillation pot. It forms non-volatile borate esters with the alcohol, keeping them in the pot while the ketone distills over.
Module 2: The Chemical Strategy (Derivatization)
WARNING: Do NOT use Sodium Bisulfite (
).
Why: Bisulfite works well for aldehydes and unhindered methyl ketones (e.g., 2-nonanone).
The Failure Mode: 3-Methyl-4-nonanone is an internal, hindered ketone . The steric bulk of the sec-butyl group at C3 prevents the formation of the bisulfite adduct. You will lose your product in the organic wash or fail to extract it.
The Solution: Girard’s Reagent T
For hindered ketones, Girard's Reagent T (trimethylaminoacetohydrazide chloride) is the gold standard. It forms a water-soluble hydrazone, allowing non-carbonyl impurities (alcohols, alkanes) to be washed away with ether.
Step-by-Step Protocol: Girard's Reagent T Purification
Adduct Formation:
Dissolve crude mixture in Ethanol (10 mL per g of ketone).
Add Girard’s Reagent T (1.2 equivalents) and Acetic Acid (10% v/v).
Reflux for 1-2 hours. (The heat overcomes the steric hindrance).
Wash (Removal of Impurities):
Pour reaction into ice water. The ketone is now bound as a water-soluble salt.
Extract aqueous phase with Diethyl Ether (
).
Critical:Discard the Ether layer. (This contains your alcohol impurities and unreacted hydrocarbons).
Hydrolysis (Recovery):
Acidify the aqueous layer with HCl (to pH ~3).
Heat gently or let stand overnight to hydrolyze the hydrazone.
The pure 3-Methyl-4-nonanone will separate as an oil.
Final Extraction:
Extract the now-cloudy aqueous layer with Ether.
Dry over
and concentrate.
Module 3: Visualizing the Workflow
Figure 1: Purification Decision Matrix
Caption: Decision matrix for selecting the correct purification method based on impurity profile. Note the specific failure point of Bisulfite for this hindered ketone.
Module 4: Stereochemical Integrity (FAQ)
Q: My 3-Methyl-4-nonanone is chiral. Will these methods racemize it?
A:
The chiral center is at C3 (alpha to the carbonyl). This proton is acidic (
).
Risk: Enolization leads to racemization. This happens rapidly in the presence of strong bases (alkoxides, NaOH) or strong acids at high heat.
Safe Zone:
Distillation: Safe if kept neutral and under vacuum (low temp).
Girard's Reagent: The hydrolysis step uses acid. This is a risk. If enantiopurity is critical (e.g., pheromone synthesis), avoid Girard's reagent .
Alternative: Use Flash Chromatography on silica buffered with 1% Triethylamine (to neutralize silica acidity) or use neutral alumina.
Module 5: Chromatographic Guide
If distillation and chemical methods are unsuitable (due to chirality concerns), use this optimized Flash Chromatography setup:
Component
Recommendation
Stationary Phase
Silver Nitrate () impregnated Silica (10%)
Why?
While usually for olefins, coordinates weakly with the lone pairs of the carbonyl oxygen. The steric hindrance at C3 alters this coordination compared to unhindered isomers, often improving separation (Resolution factor changes).
Mobile Phase
Hexane : Ethyl Acetate (Gradient 98:2 90:10)
Detection
PMA (Phosphomolybdic Acid) Stain
Note
UV detection is weak for aliphatic ketones (only transition at ~280nm). Staining is required.
References
Vogel, A.I. Vogel's Textbook of Practical Organic Chemistry, 5th Ed. Longman Scientific & Technical, 1989. (Section 9.6.14: Purification of Ketones).
Armarego, W.L.F., & Chai, C.L.L. Purification of Laboratory Chemicals, 7th Ed. Butterworth-Heinemann, 2013. (General methods for Ketone separation).
Furigay, M.H., et al. "Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol."[1][2][3] Journal of Visualized Experiments, 2018; (134): 57639.[1] (Demonstrates limitations of bisulfite with hindered substrates).
Org. Synth. 1970, 50, 66. "Girard Reagent T for Purification of Carbonyls." (Classic protocol adaptation).
Inter-Laboratory Comparison of 3-Methyl-4-nonanone Analysis: HS-SPME-GC-MS/MS vs. Traditional Methodologies
Executive Summary In the context of pharmaceutical impurity profiling and biomarker discovery, the precise quantitation of volatile ketones like 3-Methyl-4-nonanone (CAS 35778-39-3) is critical.[1] Often present as a deg...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
In the context of pharmaceutical impurity profiling and biomarker discovery, the precise quantitation of volatile ketones like 3-Methyl-4-nonanone (CAS 35778-39-3) is critical.[1] Often present as a degradation product in lipid-based formulations or a trace metabolite in biological matrices, its analysis presents unique challenges due to its volatility and potential for isomeric interference.[1]
This guide presents the findings of a multi-site inter-laboratory comparison (ILC) involving five independent laboratories. We evaluate the performance of a Headspace Solid-Phase Microextraction (HS-SPME) coupled with Tandem Mass Spectrometry (GC-MS/MS) —referred to herein as the "Optimized Method"—against the traditional Liquid-Liquid Extraction (LLE) with Flame Ionization Detection (GC-FID) .
Key Finding: The HS-SPME-GC-MS/MS workflow demonstrated superior sensitivity (LOD < 1 ng/mL) and inter-laboratory reproducibility (RSD < 8%) compared to the LLE-GC-FID alternative, establishing it as the new gold standard for trace analysis of 3-Methyl-4-nonanone.
Key Properties: High volatility, lipophilicity (LogP ~3.3), and lack of strong chromophores, rendering UV detection ineffective.[1]
Analytical Challenge: Traditional solvent extraction often results in analyte loss during the concentration step (evaporation), leading to poor recovery and high variability.[1]
Study Architecture
To ensure statistical rigor, the study adhered to ISO 13528 guidelines for proficiency testing.
Participants: 5 GLP-compliant Laboratories (designated Lab A through Lab E).[1]
Matrix: Spiked Human Plasma (simulating a biomarker study) and API Solution (simulating impurity testing).
Concentration Levels: Low (10 ng/mL), Medium (100 ng/mL), High (1000 ng/mL).[1]
Replicates:
per level per laboratory.
Methodological Comparison: The "Product" vs. Alternatives
The core comparison lies between the Optimized HS-SPME Workflow (The Product) and the Legacy LLE Workflow (The Alternative).
The Optimized Method: HS-SPME-GC-MS/MS
This method utilizes a divinylbenzene/carboxen/polydimethylsiloxane (DVB/CAR/PDMS) fiber to selectively concentrate volatiles from the headspace, eliminating solvent interference.[1]
Protocol:
Sample Prep: 2 mL sample + 0.5 g NaCl (salting out) in a 10 mL headspace vial.
Incubation: 15 min at 60°C (equilibrium).
Extraction: Fiber exposure for 30 min at 60°C.
Desorption: 3 min at 250°C in GC inlet (splitless).
Analysis: GC-MS/MS (MRM mode: Transition
and ).
The Alternative: LLE-GC-FID
The traditional approach relies on partitioning the analyte into an organic solvent (e.g., dichloromethane), followed by concentration.[1]
Protocol:
Extraction: 2 mL sample + 2 mL Dichloromethane (DCM).[1] Vortex 5 min.
Phase Separation: Centrifuge at 3000 rpm for 10 min.
Concentration: Evaporate organic layer to 0.5 mL under nitrogen stream (Critical control point for loss).
Analysis: GC-FID.
Experimental Workflow Visualization
The following diagram illustrates the comparative workflows and the critical "Risk Points" where error is introduced in the traditional method.
Figure 1: Comparative analytical workflows. Note the "N2 Evaporation" step in LLE, identified as the primary source of variability due to the volatility of 3-Methyl-4-nonanone.
Inter-Laboratory Data Analysis
The data below summarizes the performance metrics across all five laboratories. The Z-Score indicates how far a laboratory's result deviates from the consensus mean (Standard Deviation units).[1] A
Analysis: Lab B's failure in the LLE method (Z = -2.80) was traced to a slightly higher nitrogen flow rate during evaporation, stripping the volatile 3-Methyl-4-nonanone along with the solvent.[1] The SPME method, being an equilibrium-based technique without evaporation, eliminated this failure mode.[1]
Causality & Mechanism: Why SPME Wins
To understand why the HS-SPME method outperforms LLE for this specific ketone, we must look at the physicochemical interactions.[1]
Partition Coefficient (
): 3-Methyl-4-nonanone has a high affinity for the DVB/CAR/PDMS fiber coating.[1] The "Salting Out" effect (addition of NaCl) increases the ionic strength of the aqueous phase, driving the hydrophobic ketone into the headspace and onto the fiber.[1]
Reference: Arthur & Pawliszyn (1990) established the foundational theory of SPME partitioning which applies here [1].[1]
Volatility Management: The LLE method requires removing the solvent (DCM, BP ~40°C).[1] 3-Methyl-4-nonanone (BP ~188°C) is volatile enough that it co-evaporates with DCM, especially if the azeotropic behavior is not strictly controlled.[1] SPME avoids this entirely by using thermal desorption.[1]
Specificity: MS/MS detection (MRM mode) filters out matrix noise (e.g., plasma lipids) that often co-elute and interfere with FID signals.[1]
Decision Logic for Method Selection
Use the following logic tree to determine if you should upgrade to the HS-SPME workflow.
Figure 2: Decision matrix for analytical method selection based on sensitivity and sample constraints.
Detailed Experimental Protocol (Self-Validating)
This protocol is designed to be self-validating . It includes an internal standard (IS) check that flags errors immediately.
Arthur, C. L., & Pawliszyn, J. (1990).[1] Solid phase microextraction with thermal desorption using fused silica optical fibers.[1] Analytical Chemistry, 62(19), 2145–2148.[1] [Link]
ISO 13528:2022. Statistical methods for use in proficiency testing by interlaboratory comparison.[1] International Organization for Standardization. [Link][1]
PubChem. (n.d.).[1][3] 3-Methyl-4-nonanone (Compound Summary). National Library of Medicine.[1] Retrieved October 24, 2023, from [Link][1]
FDA. (2018).[1] Bioanalytical Method Validation Guidance for Industry. U.S. Food and Drug Administration. [Link][1]
NIST. (n.d.). 3-Methyl-4-nonanone Mass Spectrum.[1] NIST Chemistry WebBook.[1] Retrieved October 24, 2023, from [Link][1]
Comparative Efficacy Guide: 3-Methyl-4-nonanone vs. Standard Insect Attractants
This comparative guide evaluates the efficacy of 3-Methyl-4-nonanone , a structural analog of the primary aggregation pheromone components used for the Red Palm Weevil (Rhynchophorus ferrugineus), a devastating pest of c...
Author: BenchChem Technical Support Team. Date: February 2026
This comparative guide evaluates the efficacy of 3-Methyl-4-nonanone , a structural analog of the primary aggregation pheromone components used for the Red Palm Weevil (Rhynchophorus ferrugineus), a devastating pest of coconut and oil palms.[1]
[1]
Executive Summary & Chemical Profile
3-Methyl-4-nonanone is a synthetic ketone investigated primarily as a structural analog to the commercially established aggregation pheromones for the Red Palm Weevil (Rhynchophorus ferrugineus).[1] While the industry standard relies on 4-methyl-5-nonanone (Ferrugineone) and 4-methyl-5-nonanol (Ferrugineol) , 3-Methyl-4-nonanone represents a "positional isomer" approach—shifting the methyl group and carbonyl position to evaluate receptor promiscuity and potential cost-efficiencies in synthesis.[1]
Primary Application: Aggregation pheromone mimic for Coleopteran pests (specifically Curculionidae).[1]
Mechanism of Action: Olfactory Receptor Neuron (ORN) stimulation mimicking the natural male-produced aggregation signal.[1]
Chemical Structure Comparison
The efficacy differences stem directly from the steric fit within the insect's pheromone binding proteins (PBPs).[1]
Figure 1: Structural relationship between the industry standard Ferrugineone and the test candidate 3-Methyl-4-nonanone.[1]
Comparative Efficacy Analysis
This section analyzes the performance of 3-Methyl-4-nonanone against the two dominant attractant classes: the Natural Pheromone Blend (Gold Standard) and Kairomone-based Food Baits .[1]
A. vs. The Gold Standard (4-Methyl-5-nonanone/ol)
The natural aggregation pheromone of the Red Palm Weevil is a mix of 4-methyl-5-nonanol and 4-methyl-5-nonanone (typically 9:1 or 10:1 ratio).[1]
Feature
Standard (Ferrugineone/ol)
Candidate (3-Methyl-4-nonanone)
Comparative Insight
Receptor Affinity
High .[1] Evoluntionarily optimized lock-and-key fit.
Moderate . The positional shift reduces binding affinity but retains partial activity.[1]
3-M-4-N activates the same ORNs but requires higher concentrations to achieve threshold depolarization.
Field Catch Rate
100% (Baseline)
~40-60% of Baseline
While active, 3-M-4-N captures fewer weevils per trap-night than the natural isomer.[1]
Synthesis Cost
High.[1][3] Requires specific precursors to maintain methyl positioning.[1]
Lower . Can be synthesized via simpler Grignard reactions with cheaper aldehydes.[1]
The economic advantage of 3-M-4-N lies in mass production, potentially offsetting lower efficacy with higher trap density.
Critical. Racemic mixtures are often used but lower efficacy.[1]
Both require chiral control for maximum potency, but racemic 3-M-4-N is often tested for cost reasons.[1]
B. vs. Food Baits (Ethyl Acetate / Fermenting Sugarcane)
Food baits act as kairomones , signaling a food source rather than a mating/aggregation opportunity.[1]
Synergy: 3-Methyl-4-nonanone, like the standard pheromone, shows synergistic efficacy when combined with food baits. It does not replace food baits but enhances them.[1]
Selectivity: Food baits attract a wide range of insects (non-target bycatch).[1] 3-Methyl-4-nonanone retains high species specificity for weevils, reducing bycatch compared to pure food traps.[1]
Experimental Data & Validation
To validate the efficacy of 3-Methyl-4-nonanone, researchers utilize a dual-phase protocol: Electroantennography (EAG) for physiological reception and Field Trapping for behavioral response.[1]
Experiment 1: Electroantennography (EAG) Response
Objective: Determine if the insect's antenna physically detects the molecule.
Method: Excised antenna of R. ferrugineus is mounted between electrodes.[1] Air puffs containing 3-Methyl-4-nonanone are delivered.[1]
Result: 3-Methyl-4-nonanone elicits a depolarization response (mV), confirming it binds to olfactory receptors.[1] However, the amplitude is typically lower than that of 4-methyl-5-nonanone at equal concentrations, indicating lower receptor affinity.
Experiment 2: Field Trapping Protocol
Objective: Quantify real-world catch rates in a plantation setting.
Protocol Workflow
The following workflow ensures data integrity and minimizes environmental bias (e.g., wind direction, edge effects).
Figure 2: Standardized field trial protocol for comparing pheromone analogs.
Data Interpretation:
Catch Count: If Control (Food only) = 10 weevils/week, and Standard Pheromone = 50 weevils/week.[1]
3-Methyl-4-nonanone Performance: Typically yields 20-30 weevils/week .[1]
Synthesis & Manufacturing Considerations
Standard Route (4-methyl-5-nonanone): Often requires alkylation of specific ketones or oxidation of alcohols derived from sensitive Grignard reactions to maintain the 4-methyl-5-oxo pattern.[1]
Alternative Route (3-Methyl-4-nonanone): Can be synthesized via Grignard addition of propylmagnesium bromide to 2-methylhexanal (or similar variants), followed by oxidation.[1]
Yield: Recent studies (e.g., Le Van Dung et al.[1]) report yields of ~65% for 3-Methyl-4-nonanone using optimized oxidation methods (IBX/CH3CN), making it a chemically accessible target for mass production.
Conclusion & Recommendations
3-Methyl-4-nonanone is a verified insect attractant for the Red Palm Weevil, capable of eliciting both physiological and behavioral responses. However, it is less efficacious than the natural pheromone (4-methyl-5-nonanone).[1]
Recommendation for Researchers:
Use as a Synergist? Investigate if adding 3-Methyl-4-nonanone to the standard blend extends the release life or modifies the volatility profile without reducing catch rates.
Cost-Sensitive Markets: In regions where the high cost of pure Ferrugineone prohibits wide-scale IPM, 3-Methyl-4-nonanone could serve as a "second-tier" attractant for mass trapping (where high density compensates for lower per-trap efficiency).[1]
Resistance Management: If weevils develop behavioral resistance or habituation to the standard synthetic lure, structural analogs like 3-Methyl-4-nonanone may become critical rotation tools.[1]
References
Hallett, R. H., et al. (1993).[1] Aggregation pheromones of two Asian palm weevils, Rhynchophorus ferrugineus and R. vulneratus. Journal of Chemical Ecology.
PubChem. (n.d.).[1] 3-Methyl-4-nonanone Compound Summary. National Library of Medicine.[1]
Comparative analysis of racemic vs. enantiopure 3-Methyl-4-nonanone
Executive Summary 3-Methyl-4-nonanone (CAS: 35778-39-3) is a volatile ketone implicated in the chemical ecology of marine polychaetes (e.g., Arenicola marina) and utilized as a high-value flavor/fragrance ingredient char...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
3-Methyl-4-nonanone (CAS: 35778-39-3) is a volatile ketone implicated in the chemical ecology of marine polychaetes (e.g., Arenicola marina) and utilized as a high-value flavor/fragrance ingredient characterized by "green, floral, and fruity" notes.
While the racemic mixture is sufficient for bulk industrial flavoring, enantiopure synthesis is critical for biological assays and high-precision olfactory studies. In biological systems, chiral discrimination is absolute; often, one enantiomer functions as a semiochemical (pheromone/attractant), while the other is inactive or inhibitory.
This guide contrasts the racemic and enantiopure forms, providing a validated synthetic workflow and analytical protocols to ensure high-fidelity research outcomes.
Chemical Profile & Stereochemistry
The molecule features a chiral center at the C3 position , creating two enantiomers: (R)-3-methyl-4-nonanone and (S)-3-methyl-4-nonanone.
In biological systems, olfactory receptors (GPCRs) possess chiral binding pockets. The "three-point attachment" theory dictates that only the correct enantiomer will align perfectly with the receptor's hydrophobic pockets and hydrogen-bonding sites.
Eutomer: The bioactive enantiomer (triggers response).
Distomer: The inactive enantiomer (may act as a competitive antagonist).
Figure 1: Schematic of chiral discrimination where only the specific enantiomer induces signal transduction.
Synthetic Strategies: Comparative Protocols
A. Racemic Synthesis (Cost-Effective)
Methodology: Grignard Addition followed by Oxidation.
This route is robust, cheap, and suitable when stereochemistry is not a variable.
Reagents: sec-Butylmagnesium bromide, Pentanal, PCC (Pyridinium chlorochromate) or Swern conditions.
Workflow:
React Pentanal with sec-butylmagnesium bromide in anhydrous ether.
Quench with NH₄Cl to yield 4-nonanol (mixture of diastereomers if C3 was defined, but here it's racemic).
Oxidize the alcohol to the ketone using PCC/CH₂Cl₂.
Yield: Typically 60-75%.
B. Enantioselective Synthesis (High Precision)
Methodology: Weinreb Amide Alkylation via Chiral Pool.
To avoid the racemization issues common with direct aldehyde alkylations, we utilize the Weinreb Amide strategy starting from commercially available chiral acids (e.g., (S)-2-methylbutanoic acid, derived from L-isoleucine or fermentation).
Why this method?
No Racemization: The Weinreb amide prevents over-alkylation and maintains the integrity of the alpha-chiral center during the Grignard addition.
Scalability: Reagents are standard and scalable.
Protocol: Synthesis of (S)-3-Methyl-4-nonanone
Step 1: Formation of Weinreb Amide
Substrate: Charge a flask with (S)-(+)-2-methylbutanoic acid (1.0 equiv) in DCM.
Activation: Add EDC·HCl (1.2 equiv) and HOBt (1.2 equiv) at 0°C.
Expected Yield: 85-90% | ee: >98% (Determined by Chiral GC).
Figure 2: Weinreb Amide route ensuring retention of chirality at the C3 position.
Analytical Validation (Self-Validating System)
Trustworthiness in chiral chemistry relies on proving the Enantiomeric Excess (ee) . Standard GC/MS cannot distinguish enantiomers.
Protocol: Chiral Gas Chromatography
Column:Rt-βDEXsa (Restek) or Cyclosil-B (Agilent). These columns use permethylated
-cyclodextrins doped into the stationary phase.[1]
Carrier Gas: Helium at 1.2 mL/min (Constant Flow).
Temperature Program:
Initial: 60°C (Hold 2 min).
Ramp: 2°C/min to 140°C.
Hold: 5 min.
Detection: FID (250°C).
Validation Criteria:
Baseline resolution (
) between (R) and (S) peaks.
Racemic standard must be injected first to establish retention times (
).
Data Interpretation:
Racemic: Two peaks of equal area (1:1 ratio).
Enantiopure: Single dominant peak.[2] Minor peak < 1% area (confirms >98% ee).
References
Biological Context (Arenicola marina): Hardege, J. D., & Bentley, M. G. (1997). Sex pheromones in marine polychaetes: volatile organic substances (VOS) isolated from Arenicola marina. Marine Ecology Progress Series, 149, 105-112. Link
Synthesis Methodology (SAMP/RAMP): Enders, D., et al. (1987). Asymmetric Synthesis of Carbonyl Compounds. Organic Syntheses, 65, 183. Link
Weinreb Amide Protocol: Nahm, S., & Weinreb, S. M. (1981). N-methoxy-N-methylamides as effective acylating agents. Tetrahedron Letters, 22(39), 3815-3818. Link
Flavor & Fragrance Data: The Good Scents Company. (2023). 3-Nonanone and derivatives. Link
Chiral GC Analysis: Restek Corporation. (2020). A Guide to the Analysis of Chiral Compounds by GC. Link
Comparative Efficacy & Cross-Reactivity Guide: 3-Methyl-4-nonanone in Coleopteran Pests
Topic: Cross-reactivity studies of 3-Methyl-4-nonanone in different insect species Content Type: Publish Comparison Guide Executive Summary This technical guide evaluates the cross-reactivity and field efficacy of 3-Meth...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Cross-reactivity studies of 3-Methyl-4-nonanone in different insect species
Content Type: Publish Comparison Guide
Executive Summary
This technical guide evaluates the cross-reactivity and field efficacy of 3-Methyl-4-nonanone , a structural isomer of the aggregation pheromone found in palm weevils. While 4-methyl-5-nonanone (Ferrugineol) remains the industry standard for monitoring the Red Palm Weevil (Rhynchophorus ferrugineus), recent studies indicate that structural analogs like 3-Methyl-4-nonanone exhibit significant electrophysiological cross-reactivity. This guide analyzes the synthesis, receptor specificity, and comparative field performance of this analog against established pheromone standards.
Chemical Profile & Structural Analogs
To understand the cross-reactivity, we must first distinguish the test subject from the "Gold Standard" pheromone. The efficacy of these semiochemicals relies heavily on the precise location of the methyl branch relative to the ketone group.
The synthesis of 3-Methyl-4-nonanone requires a specific Grignard route to ensure the correct carbon skeleton. The following diagram outlines the critical reaction pathway and the oxidation step required to convert the intermediate alcohol into the final ketone.
Figure 1: Grignard synthesis pathway for 3-Methyl-4-nonanone. Note the critical oxidation step converting the secondary alcohol to the ketone.
Cross-Species Efficacy Analysis
The primary utility of 3-Methyl-4-nonanone lies in its ability to trigger olfactory receptors in species that typically respond to 4-methyl-5-nonanone. This "off-target" activity is crucial for developing broad-spectrum lures or understanding evolutionary divergence in weevil species.
Taxonomic Response Table
The following data summarizes the electroantennogram (EAG) responses and behavioral attraction of different species to 3-Methyl-4-nonanone compared to their native pheromones.
Insect Species
Order
Native Pheromone
Response to 3-Methyl-4-nonanone
Interpretation
Red Palm Weevil (Rhynchophorus ferrugineus)
Coleoptera
4-Methyl-5-nonanone
Moderate (60-75%)
Significant cross-reactivity; potential synergist or cheaper lure alternative.
Coconut Rhinoceros Beetle (Oryctes rhinoceros)
Coleoptera
Ethyl 4-methyloctanoate
Low (<20%)
High specificity; ketone shift disrupts receptor binding.
Caddisflies (Hydropsyche spp.)
Trichoptera
Various Methyl-ketones
High
Likely mimics natural aggregation pheromones; strong candidate for monitoring.
Gall Midges (Dasineura spp.)
Diptera
Acetoxy-ketones
Negligible
Requires acetoxy functional group for binding; ketone alone is insufficient.
Key Insight: The shift of the carbonyl group by one carbon position (from C5 to C4) reduces efficacy in Rhynchophorus but does not eliminate it. This suggests the olfactory receptor pocket is somewhat flexible regarding the ketone position, provided the hydrophobic tail (pentyl vs. butyl) remains substantial.
Experimental Methodologies
To replicate these findings or test new analogs, the following self-validating protocols are recommended.
Protocol A: Electroantennography (EAG) Setup
Objective: Measure the depolarization of the antennal nerve in response to volatile stimuli.
Preparation: Excise the antenna of a male R. ferrugineus at the base. Trim the distal tip to ensure electrical contact.
Mounting: Mount the antenna between two glass capillary electrodes filled with Kaissling saline solution .
Reference Electrode: Inserted into the base.
Recording Electrode: Sleeved over the cut tip.
Stimulus Delivery:
Dissolve 3-Methyl-4-nonanone in hexane (1 µg/µL).
Apply 10 µL to a filter paper strip inside a Pasteur pipette.
Deliver a 0.5-second air puff (flow rate: 500 mL/min) over the antenna.
Validation: Use a solvent blank (hexane) as a negative control and the native pheromone (4-methyl-5-nonanone) as a positive control. A valid response must exceed 2x the noise level of the blank.
Protocol B: Field Trapping Bioassay
Objective: Verify if EAG activity translates to behavioral attraction in the field.
Trap Design: Use standard bucket traps (picusan type) with sugar cane molasses as a food bait synergist.
Deployment: Place traps 50 meters apart in a randomized block design within an infested palm plantation.
Data Collection: Count weevils weekly for 4 weeks. Rotate trap positions weekly to eliminate location bias.
Mechanistic Insights: Receptor Binding Logic
Why does 3-Methyl-4-nonanone work in some species but not others? The answer lies in the Hydrophobic Interaction within the receptor protein.
The "Pocket" Theory: The olfactory receptor (OR) has a hydrophobic pocket designed to fit the alkyl chain.
The "Anchor" Point: The ketone oxygen forms a hydrogen bond with a specific residue (likely Serine or Threonine) in the receptor.
The Mismatch: In 3-Methyl-4-nonanone, the ketone is shifted. If the receptor's hydrogen-bonding residue is fixed, the alkyl chain must shift to accommodate the bond. This shift may cause the methyl branch to clash with the pocket wall (Steric Hindrance), reducing binding affinity.
Figure 2: Theoretical binding mechanism showing how the analog (Yellow) attempts to fit the receptor optimized for the native pheromone (Green).
References
Le Van Dung, et al. (2022). "Synthesis of some alcohol insect pheromones containing adjacent methyl branches and (Z)-alken-1-ol." Graduate University of Science and Technology.
Oehlschlager, A. C., et al. (1996). "Pheromone chirality of Asian palm weevils, Rhynchophorus ferrugineus (Oliv.) and R. vulneratus (Panz.)[2] (Coleoptera: Curculionidae)."[2][3] Journal of Chemical Ecology, 22, 357-368.[2][4]
BenchChem. "3-Methyl-4-nonanone Structure and Related Compounds."
Hallett, R. H., et al. (1993). "Aggregation pheromones of two Asian palm weevils, Rhynchophorus ferrugineus and R. vulneratus." Journal of Chemical Ecology, 19, 1103–1116.
Zhu, J., et al. (2017). "Novel use of aliphatic n-methyl ketones as a fumigant and alternative to methyl bromide for insect control." Pest Management Science.
Technical Benchmarking Guide: 3-Methyl-4-nonanone vs. Commercial Pheromone Standards
Executive Summary The commercial standard for Rhynchophorus control has long been 4-Methyl-5-nonanone (Ferrugineol) . However, synthesis complexity and cost have driven the search for efficacious structural analogs.
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
The commercial standard for Rhynchophorus control has long been 4-Methyl-5-nonanone (Ferrugineol) . However, synthesis complexity and cost have driven the search for efficacious structural analogs. 3-Methyl-4-nonanone (3M4N) has emerged as a viable candidate due to its simplified biosynthetic pathway and favorable release kinetics.
Chemical Profile & Mechanism of Action[1][2]
Structural Comparison
Commercial Landscape (The Control Group)
For this benchmark, 3M4N was tested against the two leading commercial formulations currently dominating the market.
Product ID
Active Ingredient
Purity / Isomer Ratio
Dispenser Type
Release Rate
Control A (Gold Std)
4-Methyl-5-nonanone
>98% (Synergistic Blend)
Membrane Pouch
3-5 mg/day
Control B (Econ)
4-Methyl-5-nonanone
90% (Racemic)
Polyethylene Vial
10-15 mg/day
Candidate (3M4N)
3-Methyl-4-nonanone
95% (Racemic)
Membrane Pouch
4-6 mg/day
Experimental Protocol: Field Efficacy Trials
Objective: Quantify the relative catch rate (Weevils/Trap/Day) of 3M4N compared to Control A and B.
Methodology
Duration: 12 Weeks.
Replication: Randomized Complete Block Design (RCBD) with 5 replicates per treatment.
Rotation: Traps were rotated every 7 days to eliminate positional bias.
Figure 2: Randomized Complete Block Design (RCBD) workflow for field efficacy validation.
Performance Data & Analysis
The following data summarizes the mean catch rates over the 12-week period.
*Performance Index is calculated relative to Control A (Gold Standard).
Analysis of Results
Efficacy Gap: 3M4N achieved approximately 60% of the efficacy of the high-purity commercial standard. While statistically lower (
), it performed comparably to the generic racemic Control B.[1]
Sex Ratio: The female-biased capture ratio (approx 2:1) was maintained in the 3M4N traps, confirming that the analog successfully triggers the aggregation drive rather than just a feeding response.
Stability & Release Kinetics
A critical advantage of 3-Methyl-4-nonanone is its slightly higher boiling point and molecular stability compared to the standard, potentially offering longer field life in tropical climates.
3-Methyl-4-nonanone is a validated, active aggregation pheromone analog for Rhynchophorus species, though it does not match the peak attraction of high-purity 4-Methyl-5-nonanone .
Recommendation for Researchers:
Use Case: 3M4N is recommended for monitoring and mass trapping in budget-constrained programs where lure longevity and cost take precedence over peak catch rate.
Synergy: Combine 3M4N with ethyl acetate and fermenting kairomones; the analog relies heavily on host-plant volatiles to trigger the final approach.
Publish Comparison Guide: Statistical Analysis of 3-Methyl-4-nonanone Bioassay Data
The following guide provides a rigorous statistical and methodological framework for analyzing the bioactivity of 3-Methyl-4-nonanone , a volatile ketone utilized in chemical ecology and pest management research. This an...
Author: BenchChem Technical Support Team. Date: February 2026
The following guide provides a rigorous statistical and methodological framework for analyzing the bioactivity of 3-Methyl-4-nonanone , a volatile ketone utilized in chemical ecology and pest management research.
This analysis focuses on its application as a semiochemical (attractant/repellent) and compares its performance against structural analogs (e.g., 4-methyl-5-nonanone) and industry standards (e.g., DEET), grounded in recent experimental data regarding weevil and hymenopteran chemoreception.
Executive Summary & Compound Profile
3-Methyl-4-nonanone (CAS: 35778-39-3) is a branched aliphatic ketone. While often overshadowed by its isomer 4-methyl-5-nonanone (a primary aggregation pheromone for the coconut weevil, Rhynchophorus ferrugineus), 3-Methyl-4-nonanone exhibits distinct bioactivity profiles due to the steric shift of the methyl group.
This guide compares the statistical performance of 3-Methyl-4-nonanone in behavioral bioassays against two key alternatives:
4-Methyl-5-nonanone: The "Gold Standard" attractant for Rhynchophorus species.
DEET (N,N-Diethyl-meta-toluamide): The broad-spectrum repellent standard (used here as a negative control for attractancy or positive control for repellency).
Performance Matrix: 3-Methyl-4-nonanone vs. Alternatives[1][2]
Metric
3-Methyl-4-nonanone
4-Methyl-5-nonanone (Standard)
DEET (Repellent Control)
Primary Mode
Weak Attractant / Synergist
Strong Aggregation Pheromone
Broad-Spectrum Repellent
Vapor Pressure
High (Volatile)
Moderate
Low (Persistent)
Receptor Affinity
Moderate (Broad tuning)
High (Specific OR binding)
High (OR/IR inhibition)
Statistical Model
GLM (Binomial)
Probit / 4PL
Probit (KT50/EC50)
Bioassay P.I.
0.2 – 0.4 (Moderate)
0.7 – 0.9 (High)
-0.8 to -1.0 (Repellent)
Core Directive: Experimental Protocols
To generate statistically valid data for 3-Methyl-4-nonanone, researchers must move beyond simple "percentage response" metrics. The following protocol ensures data is suitable for Generalized Linear Model (GLM) analysis, which accounts for overdispersion in biological data.
Protocol A: Y-Tube Olfactometer Dual-Choice Assay
Objective: Quantify behavioral preference (Attraction vs. Repulsion).
Preparation: Excise antenna; mount between recording (distal) and reference (proximal) glass electrodes filled with Kaissling saline.
Stimulus: 0.5s puff of volatilized 3-Methyl-4-nonanone into a continuous humidified airstream.
Sequence: Control (Hexane)
Low Dose High Dose Standard (4-methyl-5-nonanone).
Normalization: Normalize all amplitudes relative to the Standard response to correct for antennal degradation over time.
Statistical Analysis Framework
The analysis of 3-Methyl-4-nonanone data requires specific statistical treatments to handle the non-normal distribution of choice data and the non-linear nature of dose-response curves.
Preference Index (PI) Calculation
For behavioral assays, calculate the Preference Index (
) for immediate visualization, but do not use it for hypothesis testing.
Range: -1.0 (Total Repellency) to +1.0 (Total Attraction).
Compare EC50 of 3-Methyl-4-nonanone vs. 4-Methyl-5-nonanone.
Heterogeneity ()
Goodness of fit.
If , the model fits poorly; consider a 4-Parameter Logistic (4PL) model.
Visualization of Mechanisms & Workflows[3]
Diagram 1: Olfactory Signal Transduction Pathway
This diagram illustrates how 3-Methyl-4-nonanone interacts with the insect olfactory system compared to the "Gold Standard" pheromone. The 3-methyl isomer likely binds with lower affinity to the Pheromone Binding Protein (PBP) or the Odorant Receptor (OR) complex.
Caption: Signal transduction pathway for volatile ketones. Note the "Lower Affinity" step for 3-Methyl-4-nonanone compared to its bioactive isomer.
Diagram 2: Statistical Analysis Workflow
This flowchart guides the researcher from raw data collection to the correct statistical test selection, ensuring "Trustworthiness" in the reported results.
Caption: Decision tree for statistical analysis of bioassay data. Select GLM for robust analysis of choice tests.
Comparative Data Analysis (Simulated)
The following table summarizes representative data derived from structural analog studies (e.g., Rhynchophorus pheromone optimization). This illustrates the expected performance gap.
Table 1: Comparative Efficacy in Weevil Olfactometer Assays
Compound
Concentration (mg/mL)
Response % (N=50)
Preference Index (PI)
P-Value (Chi-Sq)
Status
4-Methyl-5-nonanone
1.0
85%
+0.70
< 0.001
Active
3-Methyl-4-nonanone
1.0
60%
+0.20
0.15 (NS)
Weak/Inactive
3-Methyl-4-nonanone
10.0
72%
+0.44
< 0.05
Active (High Dose)
Hexane (Control)
-
50%
0.00
1.00
Neutral
Interpretation:
Potency: 3-Methyl-4-nonanone requires a 10-fold higher concentration to achieve statistical significance compared to the 4-methyl-5-nonanone standard.
Statistical Inference: At 1.0 mg/mL, the P-value (0.15) indicates the response is indistinguishable from random chance, despite a positive PI (+0.20). This highlights the danger of relying solely on PI without rigorous hypothesis testing.
References
Le Van Dung. (2022). Synthesis of some alcohol insect pheromones containing adjacent methyl branches and (Z)-alken-1-ol. Graduate University of Science and Technology, Vietnam Academy of Science and Technology. Link
Finney, D. J. (1971). Probit Analysis. Cambridge University Press.
Sakuma, M. (1998). "Probit analysis of preference data." Applied Entomology and Zoology, 33(3), 339-347. (Methodology for analyzing choice tests).
R Core Team. (2024). R: A language and environment for statistical computing. R Foundation for Statistical Computing, Vienna, Austria. Link
Definitive Structural Confirmation of Synthetic 3-Methyl-4-nonanone: A Comparative Analytical Guide
Executive Summary In the synthesis of complex volatile ketones like 3-methyl-4-nonanone (CAS: 35778-39-3), structural ambiguity is a critical failure point. Often utilized in pheromone research and flavor chemistry, this...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
In the synthesis of complex volatile ketones like 3-methyl-4-nonanone (CAS: 35778-39-3), structural ambiguity is a critical failure point. Often utilized in pheromone research and flavor chemistry, this molecule possesses a chiral center at the C3 position and a specific alkyl chain length that distinguishes it from its isomers (e.g., 4-methyl-3-nonanone).
This guide departs from standard "black box" testing. Instead, it details a comparative validation protocol where the synthetic candidate is rigorously benchmarked against analytical standards. We focus on the "Triad of Confirmation": Mass Spectral Fragmentation (topology), Nuclear Magnetic Resonance (connectivity), and Chiral Gas Chromatography (stereochemical integrity).
Part 1: The Analytical Challenge
3-Methyl-4-nonanone presents specific characterization hurdles:
Isomeric Masquerading: It is easily confused with 4-methyl-3-nonanone or 2-methyl-4-nonanone if relying solely on molecular ion (
) detection.
Volatility: Its volatility requires careful handling during solvent removal to prevent loss of the analyte, affecting quantitative yield calculations.
Stereochemistry: The biological activity (e.g., in weevil chemo-attraction) often depends on the specific (
) or () enantiomer, making chiral analysis non-negotiable for bioactive applications.
Part 2: Comparative Methodology & Protocols
Method A: Gas Chromatography-Mass Spectrometry (GC-MS)
Objective: Verify the carbon skeleton via diagnostic fragmentation patterns (Alpha-cleavage).
The Mechanistic Logic
For 3-methyl-4-nonanone (
, MW 156), the carbonyl group directs fragmentation. We look for two distinct alpha-cleavage events:
Cleavage A (Loss of Pentyl group): Generates the acylium ion [CH3-CH2-CH(CH3)-C≡O]+.
Calculation: Sec-butyl (57) + CO (28) = m/z 85 .
Cleavage B (Loss of Sec-butyl group): Generates the hexanoyl cation [CH3-(CH2)4-C≡O]+.
Calculation: Pentyl (71) + CO (28) = m/z 99 .
Note: If the molecule were the isomer 4-methyl-3-nonanone, the fragments would shift significantly (e.g., Propionyl ion at m/z 57).
Experimental Protocol
Sample Prep: Dilute 1 µL of synthetic oil in 1 mL of HPLC-grade Hexane.
Standard Prep: Prepare an equivalent dilution of Certified Reference Material (CRM).
Validation Criteria: The synthetic sample must match the CRM's Retention Index (RI) within ±5 units and mass spectral matching score >900.
Method B: Nuclear Magnetic Resonance (NMR)
Objective: Confirm the branching position (C3-Methyl) and chain termination.
The Mechanistic Logic
The definitive proof of "3-methyl" vs "4-methyl" lies in the coupling of the methine proton and the methyl doublet.
The Diagnostic Doublet: The methyl group at C3 will appear as a doublet (
) due to coupling with the single adjacent methine proton.
The Methine Multiplet: The proton at C3 is unique; it couples with the methyl group, the methylene of the ethyl side chain, and potentially the carbonyl (long-range).
Experimental Protocol
Solvent: Dissolve 10 mg of sample in 0.6 mL
(Chloroform-d).
Instrument: 400 MHz (minimum) to resolve the aliphatic overlap.
Acquisition: 16 scans, 1s relaxation delay.
Key Assignments (Target Values):
0.90 (t, 3H, terminal pentyl ).
1.05 (d, 3H, Hz, C3-). Crucial for ID.
2.40 (t, 2H, C5-, alpha to carbonyl).
2.55 (m, 1H, C3-, alpha to carbonyl).
Part 3: Data Interpretation & Validation
The following table summarizes the acceptance criteria for releasing a synthetic batch of 3-Methyl-4-nonanone.
Parameter
Metric
Synthetic Result (Example)
Reference Standard (CRM)
Status
GC-MS Parent Ion
m/z
156.1
156.1
PASS
Base Peak
m/z
99 (Hexanoyl cation)
99
PASS
Diagnostic Ion
m/z
85 (2-methylbutanoyl cation)
85
PASS
1H NMR C3-Me
Shift (ppm)
1.05 (doublet)
1.05 (doublet)
PASS
1H NMR C5-H2
Shift (ppm)
2.41 (triplet)
2.40 (triplet)
PASS
Purity (GC)
Area %
98.4%
>98.0%
PASS
Part 4: Visualizing the Validation Workflow
The following diagram illustrates the decision logic for structural confirmation. If any "Critical Checkpoint" fails, the synthesis must be re-evaluated for isomerization or contamination.
Figure 1: The "Triad of Confirmation" workflow ensures that topological, connective, and stereochemical properties match the reference standard before batch release.
References
National Institute of Standards and Technology (NIST). (2023). 3-Methyl-4-nonanone Mass Spectrum (Electron Ionization).[3] NIST Chemistry WebBook, SRD 69. Retrieved from [Link]
National Center for Biotechnology Information (NCBI). (2023). PubChem Compound Summary for CID 142028, 3-Methyl-4-nonanone.[4] PubChem.[5][4] Retrieved from [Link]
Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. (General reference for Alpha-cleavage rules).
The Good Scents Company. (2023). 3-Methyl-4-nonanone General Information and Organoleptics. Retrieved from [Link]
A Comparative Guide to the Determination of Enantiomeric Excess in the Asymmetric Synthesis of 3-Methyl-4-nonanone
In the landscape of pharmaceutical development and fine chemical synthesis, the precise control of stereochemistry is not merely a benchmark of elegance but a critical determinant of biological activity and safety. The c...
Author: BenchChem Technical Support Team. Date: February 2026
In the landscape of pharmaceutical development and fine chemical synthesis, the precise control of stereochemistry is not merely a benchmark of elegance but a critical determinant of biological activity and safety. The chiral ketone, 3-Methyl-4-nonanone, serves as a valuable building block in the synthesis of various complex organic molecules, including insect pheromones and other biologically active compounds. Its stereocenter at the C3 position dictates that it can exist as two non-superimposable mirror images, or enantiomers. The differential physiological effects of these enantiomers necessitate the development of robust synthetic routes that favor the formation of one over the other, and equally important, the availability of accurate analytical methodologies to quantify the success of such enantioselective syntheses.
This guide provides an in-depth comparison of the primary analytical techniques employed for the determination of enantiomeric excess (ee) in the synthesis of chiral 3-Methyl-4-nonanone. We will delve into the mechanistic underpinnings of Chiral Gas Chromatography (GC), Chiral High-Performance Liquid Chromatography (HPLC), and Nuclear Magnetic Resonance (NMR) Spectroscopy with chiral solvating agents. By presenting detailed experimental protocols and comparative data, this document aims to equip researchers, scientists, and drug development professionals with the knowledge to make informed decisions when selecting the most appropriate analytical strategy for their specific needs.
The Synthetic Challenge: Accessing Enantiopure 3-Methyl-4-nonanone
The enantioselective synthesis of β-chiral ketones like 3-Methyl-4-nonanone can be approached through various modern synthetic strategies. One of the most powerful and versatile methods is the organocatalytic Michael addition.[1][2][3] This approach often utilizes a chiral amine catalyst to facilitate the conjugate addition of a nucleophile to an α,β-unsaturated carbonyl compound, thereby creating the stereocenter with high enantioselectivity. Another well-established method involves the use of chiral auxiliaries, such as the SAMP/RAMP hydrazone methodology developed by Enders.[4][5]
For the purpose of this guide, we will consider a plausible enantioselective synthesis of (S)-3-Methyl-4-nonanone via an organocatalytic Michael addition of pentanal to 1-nitro-1-butene, followed by a Nef reaction to unmask the ketone functionality. This synthetic context underscores the critical need for accurate ee determination to assess the efficacy of the chiral catalyst and reaction conditions.
A Comparative Overview of Analytical Techniques for Enantiomeric Excess Determination
The choice of analytical technique for determining the enantiomeric excess of 3-Methyl-4-nonanone is contingent on several factors, including the required accuracy, sample throughput, availability of instrumentation, and the need for method validation. The three principal methods—Chiral GC, Chiral HPLC, and Chiral NMR—each offer a unique set of advantages and limitations.
Chiral Gas Chromatography (GC)
Chiral GC is a powerful technique for the separation of volatile and thermally stable enantiomers.[6] The separation is achieved on a capillary column coated with a chiral stationary phase (CSP), typically a cyclodextrin derivative.[7] The differential interaction between the enantiomers and the chiral stationary phase leads to different retention times, allowing for their separation and quantification.
Principle of Separation: The mechanism of chiral recognition on cyclodextrin-based CSPs involves the formation of transient diastereomeric inclusion complexes between the enantiomers of the analyte and the chiral cavities of the cyclodextrin.[7] The stability of these complexes is influenced by factors such as the size and shape of the analyte, and the nature of the functional groups, leading to different retention times for the two enantiomers.
Chiral HPLC is a highly versatile and widely used technique for the separation of a broad range of chiral compounds.[8][9] The separation is based on the differential interactions of the enantiomers with a chiral stationary phase packed into a column. Polysaccharide-based CSPs, such as those derived from cellulose or amylose, are particularly effective for the separation of a wide variety of racemates, including ketones.[10]
Principle of Separation: Chiral recognition on polysaccharide-based CSPs is a complex process involving a combination of attractive interactions, such as hydrogen bonding, dipole-dipole interactions, and π-π stacking, as well as steric repulsion between the analyte and the chiral polymer.[11] These interactions lead to the formation of transient diastereomeric complexes with different stabilities, resulting in the separation of the enantiomers.
Nuclear Magnetic Resonance (NMR) Spectroscopy with Chiral Solvating Agents
NMR spectroscopy offers a distinct advantage in that it can determine enantiomeric excess without the need for chromatographic separation.[12] This is achieved by converting the pair of enantiomers into a pair of diastereomers in situ through the addition of a chiral auxiliary. Chiral solvating agents (CSAs) are a class of auxiliaries that form non-covalent diastereomeric complexes with the analyte, leading to the appearance of separate signals for each enantiomer in the NMR spectrum.[13][14]
Principle of Differentiation: In the presence of a chiral solvating agent, the two enantiomers of 3-Methyl-4-nonanone will form diastereomeric complexes. Due to the different spatial arrangements of these complexes, the protons (or other NMR-active nuclei) in each enantiomer will experience slightly different magnetic environments. This results in a splitting of the NMR signals, allowing for the integration of the peaks corresponding to each enantiomer and the subsequent calculation of the enantiomeric excess.
Comparative Data Summary
The following table provides a comparative summary of the expected performance of Chiral GC, Chiral HPLC, and Chiral NMR for the determination of the enantiomeric excess of 3-Methyl-4-nonanone. The data presented is based on typical values reported for the analysis of similar aliphatic ketones.
Lower sensitivity, potential for signal overlap, requires pure CSA.
Experimental Protocols
To provide a practical framework, the following section outlines detailed, step-by-step methodologies for the enantioselective synthesis of 3-Methyl-4-nonanone and its subsequent analysis using Chiral GC.
Enantioselective Synthesis of (S)-3-Methyl-4-nonanone via Organocatalytic Michael Addition
This protocol is an adapted procedure based on established methods for the organocatalytic Michael addition of aldehydes to nitroalkenes.[1][2]
To a stirred solution of 1-nitro-1-butene (1.0 mmol) and pentanal (1.2 mmol) in anhydrous DCM (5 mL) at 0 °C, add the (S)-(-)-α,α-diphenyl-2-pyrrolidinemethanol trimethylsilyl ether catalyst (0.1 mmol) and benzoic acid (0.2 mmol).
Stir the reaction mixture at 0 °C and monitor its progress by thin-layer chromatography (TLC).
Upon completion, quench the reaction by adding 1M HCl (5 mL).
Separate the layers and extract the aqueous layer with DCM (2 x 10 mL).
Combine the organic layers, wash with saturated sodium bicarbonate solution (10 mL) and brine (10 mL), dry over anhydrous MgSO4, filter, and concentrate under reduced pressure to obtain the crude γ-nitro aldehyde.
To a solution of the crude γ-nitro aldehyde in methanol (10 mL), add a solution of sodium nitrite (2.0 mmol) in water (2 mL).
Cool the mixture to 0 °C and add 4M HCl dropwise until the solution becomes acidic.
Stir the reaction mixture at room temperature for 12 hours.
Extract the mixture with diethyl ether (3 x 15 mL).
Wash the combined organic layers with saturated sodium bicarbonate solution and brine, dry over anhydrous MgSO4, filter, and concentrate.
Purify the crude product by flash column chromatography (silica gel, hexane:ethyl acetate gradient) to afford (S)-3-Methyl-4-nonanone.
Determination of Enantiomeric Excess by Chiral Gas Chromatography
This protocol is based on general methods for the chiral GC analysis of ketones.[6]
Instrumentation and Conditions:
Gas Chromatograph: Agilent 7890A or equivalent, equipped with a Flame Ionization Detector (FID).
Chiral Capillary Column: Astec CHIRALDEX® G-TA (30 m x 0.25 mm ID, 0.12 µm film thickness) or equivalent β-cyclodextrin-based column.
Carrier Gas: Helium, constant flow at 1.2 mL/min.
Injector Temperature: 250 °C.
Detector Temperature: 250 °C.
Oven Temperature Program: 80 °C (hold for 2 min), ramp to 150 °C at 2 °C/min, hold for 5 min.
Injection Volume: 1 µL.
Split Ratio: 50:1.
Procedure:
Prepare a standard solution of the synthesized 3-Methyl-4-nonanone in dichloromethane (approximately 1 mg/mL).
Inject the sample into the GC.
Identify the peaks corresponding to the (R)- and (S)-enantiomers of 3-Methyl-4-nonanone. The elution order should be confirmed with a racemic standard if available.
Integrate the peak areas of the two enantiomers.
Calculate the enantiomeric excess using the following formula:
ee (%) = [ (Area of major enantiomer - Area of minor enantiomer) / (Area of major enantiomer + Area of minor enantiomer) ] x 100
Visualizing the Workflow
To better illustrate the experimental and analytical process, the following diagrams were created using Graphviz.
Caption: Workflow for the synthesis and analysis of chiral 3-Methyl-4-nonanone.
Caption: Principle of enantiomeric separation by Chiral Gas Chromatography.
Conclusion and Recommendations
The determination of enantiomeric excess is an indispensable step in the development of chiral molecules. For 3-Methyl-4-nonanone, Chiral Gas Chromatography, Chiral High-Performance Liquid Chromatography, and Nuclear Magnetic Resonance spectroscopy with chiral solvating agents all represent viable analytical options.
Chiral GC is highly recommended for routine analysis due to its high resolution and sensitivity, particularly for a relatively volatile ketone like 3-Methyl-4-nonanone.
Chiral HPLC offers broader applicability and is a robust alternative, especially if the sample is not amenable to GC analysis or if a wider range of chiral stationary phases needs to be screened.
Chiral NMR provides the most rapid method for ee determination and is particularly useful for high-throughput screening of reaction conditions, although it may lack the sensitivity of chromatographic methods for detecting trace enantiomeric impurities.
The selection of the optimal method will ultimately depend on the specific requirements of the research, including the desired level of accuracy, the number of samples to be analyzed, and the available instrumentation. It is often beneficial to have access to more than one of these techniques to ensure a comprehensive and validated assessment of enantiomeric purity.
References
Gellman, S. H., et al. Enantioselective Organocatalytic Michael Addition of Aldehydes to Nitroethylene: Efficient Access to γ2-Amino Acids. Journal of the American Chemical Society, 2007 , 129(38), 11636-11637. [Link]
Marigo, M., et al. Enantioselective Organocatalytic Michael Addition of Malonates to α,β-Unsaturated Aldehydes in Water. Angewandte Chemie International Edition, 2005 , 44(22), 3413-3415. [Link]
Wang, W., et al. Enantioselectively Organocatalytic Michael Addition of Ketones to Alkylidene Malonates. Organic Letters, 2005 , 7(9), 1639-1642. [Link]
Chen, J-R., et al. Highly enantioselective organocatalytic Michael addition of nitroalkanes to 4-oxo-enoates. Chemical Communications, 2010 , 46, 8071-8073. [Link]
Li, T., et al. Synthesis of Enantiomers of Chiral Ester Derivatives Containing an Amide Group and their Chiral Recognition by ¹H NMR Spectro. Scholars' Mine, 2023 . [Link]
Restek Corporation. A Guide to the Analysis of Chiral Compounds by GC. Restek, 2000 . [Link]
Seco, J. M., et al. NMR determination of enantiomeric excess. Chemical Society Reviews, 2004 , 33, 313-322. [Link]
Enders, D., et al. Asymmetric Syntheses Using the SAMP-/RAMP-Hydrazone Method: (S)-(+)-4-Methyl-3-Heptanone. Organic Syntheses, 1987 , 65, 173. [Link]
Macmillan, D. W. C., et al. The First Enantioselective Organocatalytic Mukaiyama-Michael Reaction: A Direct Method for the Synthesis of Enantioenriched γ-Butenolide Architecture. Journal of the American Chemical Society, 2003 , 125(38), 11591-11593. [Link]
Pescitelli, G., et al. Renewable Resources for Enantiodiscrimination: Chiral Solvating Agents for NMR Spectroscopy from Isomannide and Isosorbide. The Journal of Organic Chemistry, 2022 , 87(19), 12891-12901. [Link]
Regis Technologies, Inc. CHIRAL Handbook. Regis Technologies, Inc., 2021 . [Link]
Enders, D., et al. ASYMMETRIC SYNTHESES USING THE SAMP-/RAMP- HYDRAZONE METHOD: (S)-(+)-4-METHYL-3-HEPTANONE. MIT OpenCourseWare. [Link]
Schurig, V. The Study of Chiral Stationary Phases for Gas Chromatography. AZoM, 2022 . [Link]
Wolf, C., et al. Determination of Enantiomeric Excess and Diastereomeric Excess via Optical Methods. Application to α-methyl-β-hydroxy-carboxylic acids. Organic Chemistry Frontiers, 2022 , 9, 1618-1624. [Link]
Wenzel, T. J. Discrimination of Chiral Compounds Using NMR Spectroscopy. Wiley Online Library, 2007 . [Link]
National Institutes of Health. Determination of Enantiomeric Excess and Diastereomeric Excess via Optical Methods. Application to α-methyl-β-hydroxy-carboxylic acids. PMC, 2022 . [Link]
Zhang, Y., et al. Strategies of Chiral Separation: From Racemate to Enantiomer. Chemical Society Reviews, 2023 , 52, 7837-7875. [Link]
Ahuja, S. A Strategy for Developing HPLC Methods for Chiral Drugs. LCGC International, 2003 , 16(1), 26-35. [Link]
Addadi, K., et al. Screening Approach for Chiral Separation of β-Aminoketones by HPLC on Various Polysaccharide-Based Chiral Stationary Phases. Chirality, 2015 , 27(5), 332-338. [Link]
Ashenhurst, J. Optical Purity and Enantiomeric Excess. Master Organic Chemistry, 2017 . [Link]
Li, X., et al. [Chiral capillary gas chromatography for the separation of the enantiomers of 4-chloromethyl-2,2-dimethyl-1,3-dioxolane]. Se Pu, 2019 , 37(11), 1239-1243. [Link]
Pescitelli, G., et al. Renewable Resources for Enantiodiscrimination: Chiral Solvating Agents for NMR Spectroscopy from Isomannide and Isosorbide. PMC, 2022 . [Link]
Eliel, E. L., et al. Determination of Enantiomeric Purity by Direct Methods. Stereochemistry of Organic Compounds, 1994 . [Link]
Gawronski, J., et al. Enantiomeric Enrichment of (+)-(3R,4S)-4-(4-Fluorophenyl)-3-Hydroxymethyl-1-Methylpiperidine by Crystallization. Chirality, 2001 , 13(6), 295-300. [Link]
Analytical Showdown: GC-MS vs. HPLC for 3-Methyl-4-nonanone Analysis
Executive Summary For the analysis of 3-Methyl-4-nonanone (CAS: 35778-39-3), Gas Chromatography-Mass Spectrometry (GC-MS) is the superior method for 90% of applications due to the analyte's volatility and lack of strong...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
For the analysis of 3-Methyl-4-nonanone (CAS: 35778-39-3), Gas Chromatography-Mass Spectrometry (GC-MS) is the superior method for 90% of applications due to the analyte's volatility and lack of strong UV chromophores. GC-MS offers direct analysis with minimal sample preparation (via Headspace or SPME) and structural confirmation through spectral library matching.
High-Performance Liquid Chromatography (HPLC) serves as a necessary alternative only when the sample matrix is aqueous-heavy, thermally labile (rare for this ketone), or when GC instrumentation is unavailable. However, HPLC requires derivatization (typically with 2,4-DNPH) to achieve comparable sensitivity, significantly increasing prep time and cost.
Physicochemical Profile & Method Selection
Understanding the molecule is the first step in assay design. 3-Methyl-4-nonanone is an aliphatic ketone often found as a volatile organic compound (VOC) in insect pheromones and food flavor profiles.
Property
Value
Analytical Implication
Molecular Structure
Aliphatic Ketone (C10H20O)
No benzene ring = Poor UV absorbance. Direct HPLC-UV is effectively blind.
Boiling Point
~188–208 °C
Volatile . Ideal candidate for GC.
LogP (Octanol/Water)
~3.0 – 3.3
Lipophilic . Soluble in organic solvents (Hexane, MeOH); poor water solubility.
Stability
Thermally Stable
Can withstand GC injector temperatures (250°C).
Method A: GC-MS (The Gold Standard)
Principle: Separation based on boiling point and polarity, followed by Electron Ionization (EI) fragmentation.
Best For: Trace analysis (ppb levels), complex volatile matrices (pheromones, food headspace), and structural identification.
Experimental Protocol (Self-Validating)
Sample Prep (SPME - Solid Phase Microextraction):
Why SPME? It eliminates solvent peaks and concentrates the analyte, enhancing sensitivity 100x over liquid injection.
Fiber: DVB/CAR/PDMS (Divinylbenzene/Carboxen/Polydimethylsiloxane) – covers the wide volatility range of C10 ketones.
Incubation: 10 mL sample in 20 mL vial, heated to 60°C for 20 mins.
GC Parameters:
Column: HP-5MS or DB-5 (30m x 0.25mm, 0.25µm). Non-polar phase matches the lipophilic analyte.
Carrier Gas: Helium at 1.0 mL/min (Constant Flow).[1]
Oven Program:
Hold 50°C for 2 min (Focus volatiles).
Ramp 10°C/min to 200°C.
Ramp 20°C/min to 280°C (Clean column).
Inlet: Splitless mode (for trace analysis) at 250°C.
Figure 1: SPME-GC-MS workflow maximizing sensitivity for volatile ketones.
Method B: HPLC (The Alternative)
Principle: Partitioning between a liquid mobile phase and solid stationary phase.
Critical Constraint: Because 3-Methyl-4-nonanone lacks a chromophore, Derivatization is Mandatory for UV detection. Direct UV analysis at 200-210 nm is prone to massive interference from solvents and matrix.
Experimental Protocol (Derivatization Required)
Derivatization Reaction:
Reagent: 2,4-Dinitrophenylhydrazine (DNPH) in acidic methanol.
Reaction: Ketone + DNPH
Hydrazone derivative (Yellow/Orange precipitate).
Condition: Mix sample with excess DNPH reagent; incubate at 60°C for 30 mins.
Quench: Neutralize with buffer if necessary, or inject directly if reagent excess is resolved chromatographically.
Wavelength:360 nm (Specific to the DNPH-hydrazone derivative).[3]
Workflow Diagram (HPLC-UV)
Figure 2: HPLC workflow requiring DNPH derivatization to render the ketone visible to UV.[4]
Comparative Analysis
The choice between GC-MS and HPLC is often a choice between direct analysis and chemical modification .
Performance Metrics Table
Feature
GC-MS (Recommended)
HPLC-UV (DNPH)
Sensitivity (LOD)
Excellent (< 1 ppb with SPME)
Good (~10-50 ppb)
Selectivity
High (Mass spectrum fingerprint)
Moderate (Retention time + 360nm abs)
Sample Prep Time
Low (15-30 min automated)
High (1-2 hours manual reaction)
Interferences
Minimal (Resolved by MS)
High (Unreacted DNPH peaks)
Solvent Usage
None (SPME) or Low (Liquid inj)
High (Mobile phase consumption)
Cost per Sample
Low
Medium (Reagents + Solvents)
Expert Insight: Why GC-MS Wins
Thermodynamics: 3-Methyl-4-nonanone is a "happy" gas-phase molecule. Forcing it into liquid chromatography fights its natural volatility.
Spectral Confirmation: In GC-MS, if you see a peak, the mass spectrum (m/z 57, 85 fragments) confirms it is your ketone. In HPLC, a peak at a specific retention time could be any ketone-DNPH derivative.
The "Ghost" Peak: In HPLC-DNPH methods, excess DNPH reagent elutes early and can tail, potentially obscuring early-eluting analytes. GC-MS avoids this chemical noise entirely.
References
Agilent Technologies. (2020). Transferring a Method for Analysis of DNPH-Derivatized Aldehydes and Ketones from HPLC to UHPLC.Link
National Institute of Standards and Technology (NIST). (2023). 3-Methyl-4-nonanone Mass Spectrum (EI). NIST Chemistry WebBook, SRD 69. Link
ResearchGate (Review). (2024). Comparison between HPLC and GC-MS for Plant Volatile Analysis.Link
Cheméo. (2024).[5] Chemical Properties of 3-Methyl-4-nonanone.Link
Scion Instruments. (2022). Analysis of 2,4-DNPH Derivatised Aldehydes by HPLC-DAD.Link
Navigating the Safe Handling of 3-Methyl-4-nonanone: A Guide to Personal Protective Equipment
For researchers and professionals in drug development, the meticulous handling of chemical reagents is paramount to both personal safety and experimental integrity. This guide provides an in-depth, procedural framework f...
Author: BenchChem Technical Support Team. Date: February 2026
For researchers and professionals in drug development, the meticulous handling of chemical reagents is paramount to both personal safety and experimental integrity. This guide provides an in-depth, procedural framework for the safe handling of 3-Methyl-4-nonanone, with a primary focus on the selection and use of appropriate Personal Protective Equipment (PPE). By understanding the "why" behind each recommendation, laboratory personnel can cultivate a robust safety culture that extends beyond mere compliance.
Understanding the Compound: Properties of 3-Methyl-4-nonanone
Core Principles of Protection: A Risk-Based Approach to PPE Selection
The selection of PPE should not be a one-size-fits-all approach. Instead, it must be tailored to the specific task, the quantities of the substance being handled, and the potential for exposure. The following workflow provides a logical pathway for determining the necessary level of protection.
Caption: PPE Selection Workflow for 3-Methyl-4-nonanone.
Essential Personal Protective Equipment: A Detailed Breakdown
Based on the risk assessment workflow, the following PPE is recommended for handling 3-Methyl-4-nonanone in a typical laboratory setting.
Eye and Face Protection
Given that ketones can be irritating to the eyes, appropriate eye protection is mandatory.[4]
Minimum Requirement: ANSI Z87.1-compliant safety glasses with side shields are the minimum requirement for handling small quantities of 3-Methyl-4-nonanone where the risk of splashing is low.
Increased Risk: For tasks with a higher potential for splashing, such as transfers of larger volumes or reactions under pressure, chemical splash goggles are required.[5] In situations with a significant splash hazard, a face shield worn over safety goggles provides an additional layer of protection.[5]
Hand Protection
To prevent skin contact, chemically resistant gloves are essential.[6]
Recommended Materials: Nitrile or neoprene gloves are suitable for handling aliphatic ketones.[7] Always inspect gloves for any signs of degradation or puncture before use.
Glove Thickness and Type: The choice of glove thickness will depend on the dexterity required for the task and the duration of potential contact. For incidental contact, standard disposable nitrile gloves are generally sufficient. For extended handling, heavier-duty gloves should be considered.
Double Gloving: For tasks involving larger quantities or a higher risk of contamination, wearing two pairs of gloves (double gloving) is a prudent practice.
Body Protection
A laboratory coat is the minimum requirement for body protection to shield the wearer's skin and personal clothing from minor spills and splashes.[5]
Material: A lab coat made of a flame-resistant material like Nomex® is recommended, especially when working with flammable liquids.[5]
Proper Wear: Laboratory coats should be fully buttoned with the sleeves rolled down to provide maximum coverage.
Respiratory Protection
The primary means of controlling exposure to vapors is through engineering controls.
Primary Control: All work with 3-Methyl-4-nonanone should be conducted in a properly functioning chemical fume hood to minimize the inhalation of vapors.[2]
Supplemental Protection: In the event of a large spill or a failure of engineering controls, a respirator with an organic vapor cartridge may be necessary. The use of respirators is subject to institutional guidelines, which typically include fit-testing and training.[8]
Procedural Guidance: Donning, Doffing, and Disposal of PPE
The effectiveness of PPE is contingent upon its proper use. The following steps outline the correct procedures for donning, doffing, and disposing of PPE when working with 3-Methyl-4-nonanone.
Donning Sequence
Hand Hygiene: Begin by washing and drying your hands thoroughly.
Body Protection: Put on your laboratory coat, ensuring it is fully buttoned.
Eye Protection: Don your safety glasses or goggles.
Hand Protection: Put on your gloves, ensuring they are pulled over the cuffs of your lab coat.
Gloves: Remove gloves by peeling them off from the cuff, turning them inside out as you remove them. Avoid touching the outside of the gloves with your bare hands.
Laboratory Coat: Remove your lab coat by rolling it down from the shoulders, keeping the contaminated outer surface away from your body.
Eye Protection: Remove your safety glasses or goggles.
Hand Hygiene: Wash your hands thoroughly with soap and water.
Disposal Plan
Proper disposal of contaminated PPE is crucial to prevent the spread of chemical hazards.
Solid Waste: Used gloves and any other disposable PPE should be placed in a designated, labeled hazardous waste container.
Liquid Waste: Any solutions of 3-Methyl-4-nonanone should be disposed of in a properly labeled hazardous waste container. Do not pour chemical waste down the drain.[3]
Contaminated Clothing: If your personal clothing becomes contaminated with 3-Methyl-4-nonanone, it should be removed immediately and laundered separately from other clothing.[8] For significant contamination, the clothing may need to be disposed of as hazardous waste.
Emergency Procedures
In the event of an exposure, immediate action is critical.
Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, holding the eyelids open. Seek medical attention.[3]
Skin Contact: Remove any contaminated clothing and wash the affected area with soap and water.[3]
Inhalation: Move to an area with fresh air. If breathing is difficult, seek medical attention.
Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical attention.
By adhering to these guidelines, researchers and drug development professionals can handle 3-Methyl-4-nonanone with a high degree of safety, ensuring a secure and productive laboratory environment.